3-Azabicyclo[3.3.1]nonan-7-ol

• CAS: 1314960-39-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Characteristics of 3-Azabicyclo[3.3.1]nonan-7-ol

Introduction: The Strategic Importance of the 3-Azabicyclo[3.3.1]nonane Scaffold in Modern Drug Discovery

The 3-azabicyclo[3.3.1]nonane framework represents a pivotal structural motif in the landscape of medicinal chemistry and drug development.[1] Its inherent conformational rigidity provides a well-defined three-dimensional arrangement for appended functional groups, rendering it an invaluable template for the design of ligands with high affinity and selectivity for a diverse array of biological targets.[1] Among the derivatives of this versatile scaffold, 3-Azabicyclo[3.3.1]nonan-7-ol emerges as a particularly valuable intermediate. The presence of a reactive hydroxyl group at the C-7 position offers a strategic handle for further synthetic elaboration, enabling the construction of more complex and functionally diverse molecules.[1] This guide provides a comprehensive overview of the known physicochemical characteristics of 3-Azabicyclo[3.3.1]nonan-7-ol, offering insights into its synthesis, and analytical characterization to support its application in research and development.

Physicochemical Properties: A Foundation for Application

A thorough understanding of the physicochemical properties of a molecule is fundamental to its successful application in drug discovery and development. These parameters influence a compound's solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation characteristics. While specific experimental data for 3-Azabicyclo[3.3.1]nonan-7-ol is not extensively reported in publicly available literature, the following table summarizes its basic molecular attributes and provides context with computed data for the parent 3-azabicyclo[3.3.1]nonane scaffold.

Property	Value	Source(s)
Molecular Formula	C₈H₁₅NO
Molecular Weight	141.21 g/mol
CAS Number	53475-39-3
Melting Point	Experimental data not readily available.
Boiling Point	Experimental data not readily available.
Solubility	Expected to be soluble in polar organic solvents such as methanol and ethanol. Solubility in water is likely, especially at acidic pH.[1]
pKa	Experimental data not readily available. The presence of the secondary amine suggests a basic character. For the related 3,7-diazabicyclo[3.3.1]nonane, pKa values have been studied.[2]
Computed XLogP3 (Parent Scaffold)	1.5 (for 3-Azabicyclo[3.3.1]nonane)	[3]

Synthesis and Purification: A Practical Approach

The most prevalent and efficient synthetic route to 3-Azabicyclo[3.3.1]nonan-7-ol involves a two-step sequence. The initial step is the construction of the bicyclic ketone, 3-Azabicyclo[3.3.1]nonan-7-one, commonly via a double Mannich reaction. This is followed by the stereoselective reduction of the ketone to the desired alcohol.[1] To enhance reaction efficiency and selectivity, the nitrogen atom is often protected, for example, with a benzyl group, which is subsequently removed.[1]

Caption: Synthetic workflow for 3-Azabicyclo[3.3.1]nonan-7-ol.

Experimental Protocol: Reduction of 3-Azabicyclo[3.3.1]nonan-7-one

This protocol describes a general procedure for the reduction of the ketone precursor to the target alcohol.

Materials:

• N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

• Methanol or Ethanol

• Sodium borohydride (NaBH₄)

• Water

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one in a suitable solvent such as methanol or ethanol in a round-bottom flask.[1]

• Cool the solution in an ice bath.

• Add sodium borohydride portion-wise to the cooled, stirred solution.

• Allow the reaction mixture to stir at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water.

• Remove the solvent under reduced pressure.

• Take up the residue in water and extract with an organic solvent like dichloromethane or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude N-benzyl-3-azabicyclo[3.3.1]nonan-7-ol.[1]

• If the unprotected alcohol is desired, the N-benzyl group can be removed by catalytic hydrogenation using a palladium on carbon catalyst.[1]

• Purify the final product by column chromatography on silica gel.[1]

Spectroscopic Characterization: Elucidating the Molecular Structure

Caption: Analytical workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a complex pattern of signals in the aliphatic region. The proton attached to the carbon bearing the hydroxyl group (C-7) would likely appear as a multiplet at a downfield-shifted position compared to other methylene protons. The protons on the carbons adjacent to the nitrogen atom would also exhibit a characteristic chemical shift.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for each of the unique carbon atoms in the molecule. The carbon attached to the hydroxyl group (C-7) would resonate at a downfield chemical shift, typically in the range of 60-80 ppm. The carbons adjacent to the nitrogen atom would also be shifted downfield.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Azabicyclo[3.3.1]nonan-7-ol is expected to exhibit characteristic absorption bands:

• A broad band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl group.

• A band in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration of the secondary amine.

• C-H stretching vibrations in the region of 2850-3000 cm⁻¹.

• A C-O stretching vibration in the region of 1000-1200 cm⁻¹.

As an illustrative example, the IR spectrum of a related compound, 3-Oxa-9-aza-bicyclo[3.3.1]nonan-7-ol, 9-methyl-, benzillic acid ester, maleate (1 to 1), shows characteristic absorptions, though the exact peak positions will differ due to the structural variations.[4]

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight of the compound. For 3-Azabicyclo[3.3.1]nonan-7-ol (C₈H₁₅NO), the expected exact mass is approximately 141.1154 g/mol . The mass spectrum would show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to this mass, along with characteristic fragmentation patterns. For instance, a related compound, endo-9-azabicyclo[3.3.1]nonan-3-ol, shows a protonated molecular ion at m/z 142.[5]

Conclusion: A Versatile Building Block for Future Innovation

3-Azabicyclo[3.3.1]nonan-7-ol stands as a valuable and versatile building block in the synthesis of complex molecular architectures with potential biological activity. While a comprehensive public database of its experimental physicochemical properties is yet to be established, its synthetic accessibility and the strategic placement of its functional groups ensure its continued relevance in the field of drug discovery. This guide provides a foundational understanding of its characteristics, synthesis, and analytical considerations, empowering researchers and scientists to effectively utilize this important scaffold in their pursuit of novel therapeutics.

References

• PubChem. 3-Azabicyclo[3.3.1]nonane. National Center for Biotechnology Information. Available at: [Link]

• NIST. 3-Oxa-9-aza-bicyclo[3.3.1]nonan-7-ol, 9-methyl-, benzillic acid ester, maleate (1 to 1). National Institute of Standards and Technology. Available at: [Link]

• Vafina, G. F., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 39(1), 49-56.
• Ghosh, A. K., & Mondal, S. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22354-22386.

• PubChem. 3,7-Diazabicyclo(3.3.1)nonane. National Center for Biotechnology Information. Available at: [Link]

• Jeyaraman, R., & Avila, S. (1991). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 91(5), 847-882.
• U.S. Patent No. 7,868,017 B2. (2011). 9-azabicyclo[3.3.
• Al-Ibia, A. A., et al. (2015). Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. International Journal of Pharmaceutical Sciences and Research, 6(11), 4646-4653.

• PubChem. 3-Oxa-7-azabicyclo(3.3.1)nonane. National Center for Biotechnology Information. Available at: [Link]

• Horenstein, N. A., et al. (2014). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. Bioorganic & Medicinal Chemistry, 22(15), 4049-4063.
• Stetter, H., & Hennig, H. (1955). Synthesis of some 3,7-dialkyl-3,7-diazabicyclo[3.3.1]nonanes and a study of their conformations. The Journal of Organic Chemistry, 20(9), 1163-1168.

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A Technical Guide to the Spectral Analysis of 3-Azabicyclo[3.3.1]nonan-7-ol

Introduction: The Structural Significance of a Versatile Scaffold

The 3-azabicyclo[3.3.1]nonane framework is a conformationally rigid bicyclic system that serves as a vital structural motif in medicinal chemistry and natural product synthesis.[1] Its well-defined three-dimensional architecture provides an excellent platform for orienting functional groups in space, making it a privileged scaffold for designing ligands that target a variety of biological receptors.[1] 3-Azabicyclo[3.3.1]nonan-7-ol, featuring both a secondary amine and a secondary alcohol, is a particularly versatile intermediate. The hydroxyl group offers a reactive handle for further chemical elaboration, while the nitrogen atom imparts basicity and potential for hydrogen bonding.

A thorough understanding of this molecule's spectral characteristics is paramount for researchers to confirm its identity, assess its purity, and elucidate the structure of its more complex derivatives. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data characteristic of 3-azabicyclo[3.3.1]nonan-7-ol. The interpretation is grounded in fundamental spectroscopic principles and draws upon data from closely related analogs to present a comprehensive analytical portrait.

The synthesis of 3-azabicyclo[3.3.1]nonan-7-ol is typically achieved via a two-step sequence: a double Mannich reaction to construct the precursor ketone, 3-azabicyclo[3.3.1]nonan-7-one, followed by the reduction of the ketone.[1] The stereochemical outcome of the reduction (yielding endo or exo alcohol) is dependent on the choice of reducing agent and reaction conditions.[1] This guide will focus on the spectral features of the thermodynamically more stable chair-chair conformer.

Molecular Structure and Conformation

The 3-azabicyclo[3.3.1]nonane system preferentially adopts a twin-chair conformation to minimize steric strain. This rigid structure is key to interpreting its spectral data, particularly the NMR spectra.

Figure 1: Structure of 3-Azabicyclo[3.3.1]nonan-7-ol.

¹H NMR Spectral Analysis: Probing the 3D Environment

The proton NMR spectrum provides a detailed map of the electronic and spatial environment of each hydrogen atom in the molecule. The rigidity of the bicyclic frame results in a well-resolved, albeit complex, spectrum.

Causality of Signal Dispersion: The twin-chair conformation locks protons into distinct axial and equatorial positions, each experiencing different magnetic environments. This conformational rigidity is the primary reason for the wide dispersion of signals and the complex splitting patterns observed.

A defining feature of the ¹H NMR spectrum of this scaffold is the significant downfield shift of one of the protons on a methylene carbon adjacent to the nitrogen. In the case of the parent 3-azabicyclo[3.3.1]nonane system, the axial proton at C7 (or equivalently C6/C8) is sterically compressed by the lone pair of electrons on the nitrogen atom.[2] This through-space interaction causes a repulsive force that pushes the electron cloud away from the proton, deshielding it and shifting its resonance to a lower field.[2] For 3-azabicyclo[3.3.1]nonan-7-ol, this effect would be most pronounced on the axial protons at C2, C4, C6, and C8.

Expected Chemical Shifts (δ) and Multiplicities:

• H7 (CH-OH): This proton, attached to the carbon bearing the hydroxyl group, is expected to appear as a broad multiplet around δ 3.8-4.2 ppm . Its exact shift and multiplicity will depend on the endo or exo stereochemistry and the coupling to adjacent protons on C6 and C8.

• Bridgehead Protons (H1, H5): These protons are situated at the fusion of the two rings and typically appear as broad multiplets in the region of δ 2.8-3.2 ppm .

• Protons adjacent to Nitrogen (H2, H4): The protons on the carbons flanking the nitrogen atom will be deshielded. The axial protons may be shifted significantly downfield due to steric compression.[2] Expect a complex series of multiplets between δ 2.5-3.5 ppm .

• Ring Protons (H6, H8, H9): The remaining methylene protons will resonate further upfield, typically in the range of δ 1.5-2.2 ppm . The geminal and vicinal couplings will lead to complex overlapping multiplets.

• N-H and O-H Protons: These signals are often broad and their chemical shifts are highly dependent on solvent, concentration, and temperature. They can typically be found between δ 1.0-4.0 ppm and can be confirmed by D₂O exchange, which causes the signals to disappear.

¹³C NMR Spectral Analysis: Mapping the Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides information about their hybridization and connectivity. Due to the molecule's symmetry, fewer than 8 signals might be expected if the conformation is perfectly symmetrical, but slight distortions often lead to distinct signals for most carbons.

Expected Chemical Shifts (δ):

• C7 (CH-OH): The carbon atom bearing the hydroxyl group is the most deshielded aliphatic carbon, expected around δ 65-70 ppm .[3]

• Carbons adjacent to Nitrogen (C2, C4): These carbons are deshielded by the electronegative nitrogen atom and are expected to resonate in the range of δ 50-55 ppm .

• Bridgehead Carbons (C1, C5): These carbons are typically found in the region of δ 30-35 ppm .[4]

• Ring Carbons (C6, C8, C9): The remaining methylene carbons of the cyclohexane ring will appear further upfield. C6 and C8 are expected around δ 30-40 ppm , while C9 may be slightly more shielded, appearing around δ 25-30 ppm .[4][5]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a powerful tool for the rapid identification of key functional groups. The spectrum of 3-azabicyclo[3.3.1]nonan-7-ol is dominated by absorptions corresponding to the O-H, N-H, and C-H bonds.

Characteristic Absorption Bands (cm⁻¹):

• O-H Stretch: A strong, broad absorption band centered around 3300-3400 cm⁻¹ is characteristic of the hydrogen-bonded hydroxyl group.[6]

• N-H Stretch: A moderate, and often sharper, absorption band typically appears in the same region, around 3300-3350 cm⁻¹ , corresponding to the secondary amine N-H stretch. This peak may be superimposed on the broader O-H band.

• C-H Stretch (sp³): Strong, sharp absorptions just below 3000 cm⁻¹, typically in the 2850-2960 cm⁻¹ range, are due to the stretching vibrations of the aliphatic C-H bonds.

• N-H Bend: A bending vibration for the secondary amine can sometimes be observed around 1550-1650 cm⁻¹ , though it is often weak.

• C-O Stretch: A strong absorption in the fingerprint region, between 1050-1150 cm⁻¹ , is indicative of the C-O stretching vibration of the secondary alcohol.

• C-N Stretch: A moderate absorption in the 1000-1250 cm⁻¹ range corresponds to the C-N stretching vibration of the aliphatic amine.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers clues to its structure through the analysis of fragmentation patterns. For 3-azabicyclo[3.3.1]nonan-7-ol (C₈H₁₅NO, Molecular Weight: 141.12 g/mol ), electrospray ionization (ESI) would be expected to show a prominent protonated molecular ion.

Expected Ions (m/z):

• [M+H]⁺: The protonated molecular ion would be observed at m/z 142.1 . This confirms the molecular weight of the compound. The precursor ketone, 3-azabicyclo[3.3.1]nonan-7-one, would show its [M+H]⁺ ion at m/z 140.1, providing a clear way to distinguish product from starting material.[7]

• [M-H₂O+H]⁺: Loss of water from the protonated molecular ion is a very common fragmentation for alcohols, which would result in an ion at m/z 124.1 .

Plausible Fragmentation Pathway: Under electron ionization (EI), the molecule would undergo fragmentation initiated by the ionization of the nitrogen lone pair. A characteristic fragmentation pathway for bicyclic amines involves alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen).

Figure 2: Proposed key fragmentations in EI-MS.

Summary of Spectral Data

Technique	Feature	Expected Value / Range	Interpretation
¹H NMR	δ (H7, CH-OH)	3.8 - 4.2 ppm (multiplet)	Proton on alcohol-bearing carbon
δ (H1, H5)	2.8 - 3.2 ppm (multiplet)	Bridgehead protons
δ (H2, H4)	2.5 - 3.5 ppm (multiplet)	Protons adjacent to nitrogen
δ (H6, H8, H9)	1.5 - 2.2 ppm (multiplet)	Ring methylene protons
¹³C NMR	δ (C7, CH-OH)	65 - 70 ppm	Carbon bearing hydroxyl group
δ (C2, C4)	50 - 55 ppm	Carbons adjacent to nitrogen
δ (C1, C5)	30 - 35 ppm	Bridgehead carbons
δ (C6, C8, C9)	25 - 40 ppm	Ring methylene carbons
IR	ν (O-H)	3300 - 3400 cm⁻¹ (strong, broad)	Alcohol H-bonding
ν (N-H)	3300 - 3350 cm⁻¹ (moderate)	Secondary amine stretch
ν (C-H sp³)	2850 - 2960 cm⁻¹ (strong)	Aliphatic C-H stretch
ν (C-O)	1050 - 1150 cm⁻¹ (strong)	Secondary alcohol C-O stretch
MS (ESI)	[M+H]⁺	m/z 142.1	Protonated molecular ion
[M-H₂O+H]⁺	m/z 124.1	Loss of water

Experimental Protocols

The following are generalized protocols for acquiring the spectral data. Instrument parameters should be optimized for the specific machine and sample concentration.

1. NMR Spectroscopy Sample Preparation and Acquisition

Figure 3: Workflow for NMR data acquisition.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of 3-azabicyclo[3.3.1]nonan-7-ol and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, Methanol-d₄) in a clean vial.

• Transfer: Filter the solution into a 5 mm NMR tube to a height of approximately 4-5 cm.

• Instrument Setup: Insert the tube into the NMR spectrometer. Lock the instrument onto the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• ¹H Acquisition: Acquire the proton spectrum using a standard pulse program. A spectral width of ~16 ppm and an acquisition time of ~2-4 seconds are typical starting points.

• ¹³C Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse program. A wider spectral width (~240 ppm) and a larger number of scans are required due to the lower natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs) to obtain the final spectra.

2. IR Spectroscopy

• Sample Preparation: For a solid sample, prepare a KBr (potassium bromide) pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, for Attenuated Total Reflectance (ATR) IR, place a small amount of the solid sample directly onto the ATR crystal.

• Background Scan: Perform a background scan of the empty sample compartment (or clean ATR crystal) to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Place the sample in the instrument and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

3. Mass Spectrometry (ESI)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent system, such as methanol or acetonitrile/water, often with a small amount of formic acid (0.1%) to promote protonation.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Instrument Tuning: Optimize ion source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of the ion of interest.

• Acquisition: Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500 Da).

Conclusion

The spectral analysis of 3-azabicyclo[3.3.1]nonan-7-ol provides a clear and unambiguous fingerprint for its structural verification. The combination of ¹H and ¹³C NMR reveals the distinct chemical environments of the rigid bicyclic framework, with characteristic shifts influenced by the nitrogen and oxygen heteroatoms. IR spectroscopy confirms the presence of the key secondary amine and secondary alcohol functional groups, while mass spectrometry verifies the molecular weight and provides insight into predictable fragmentation patterns. This comprehensive spectral dataset serves as an essential reference for any researcher working with this valuable synthetic intermediate, ensuring confidence in its identity and purity throughout the drug discovery and development process.

References

• Various Authors. (2024). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. ResearchGate. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). 3-Oxa-9-aza-bicyclo[3.3.1]nonan-7-ol, 9-methyl-, benzillic acid ester, maleate (1 to 1). NIST Chemistry WebBook. Available at: [Link]

• Vafina, G., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 39(1), 50-66. Available at: [Link]

• Li, W., et al. (2021). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. ACS Omega. Available at: [Link]

• Issabayeva, G., et al. (2017). Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. Available at: [Link]

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Available at: [Link]

• SpectraBase. (n.d.). 3-(Phenylmethyl)-3-azabicyclo[3.3.1]nonan-9-one. Available at: [Link]

• PubChem. (n.d.). 3-azabicyclo[3.3.1]nonan-7-one hydrochloride. Available at: [Link]

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• Peters, J.A., et al. (1977). 13C NMR spectroscopy of some 3- and 7-substituted bicyclo[3.3.1]nonanes. Tetrahedron. Available at: [Link]

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Architectural Topography of 3-Azabicyclo[3.3.1]nonan-7-ol: A Technical Guide to Stereochemistry, Conformational Analysis, and Synthesis

Executive Summary

In the realm of modern drug discovery, conformationally restricted scaffolds are paramount for achieving high target affinity and selectivity. The 3-azabicyclo[3.3.1]nonane system represents a privileged structural motif, offering a well-defined three-dimensional orientation that mimics numerous bioactive alkaloids. Specifically, 3-Azabicyclo[3.3.1]nonan-7-ol serves as a highly versatile intermediate; however, its utility is strictly governed by its stereochemistry and resulting conformational dynamics.

As a Senior Application Scientist, I have structured this guide to move beyond theoretical chemistry and provide actionable, field-proven insights. We will dissect the causal relationship between the stereocenter at C7, the resulting transannular strain, and the macroscopic conformational state of the molecule, culminating in a self-validating synthetic protocol for stereoselective isolation.

The Conformational Landscape: Twin-Chair vs. Chair-Boat Dynamics

The bicyclo[3.3.1]nonane framework is notorious for its complex conformational equilibrium. Unlike simple monocyclic systems, the 3D architecture of 3-azabicyclo[3.3.1]nonan-7-ol is dictated by the delicate balance of transannular interactions across the bicyclic cavity.

The Default State: Twin-Chair Conformation

In the absence of severe steric bulk, the molecule predominantly adopts a twin-chair (chair-chair) conformation . X-ray crystallographic analyses of various azabicyclic derivatives confirm that the chair-chair structure is thermodynamically preferred when the substituents at the C7 position occupy the equatorial (exo) orientation 1.

To relieve minor inherent strains within this rigid system, the nitrogen atom (N3) often undergoes flattening . This pyramidalization increases the bond angles around the nitrogen, shifting it slightly toward an

-like geometry, which minimizes the 1,3-diaxial-like interactions within the cavity.

Transannular Strain and the Chair-Boat Flip

The critical inflection point in the molecule's stereochemistry occurs when the hydroxyl group at C7 is forced into an axial (endo) position. The spatial distance between the N3 atom and the C7-axial position is exceptionally short (approx. 3.0 Å). If an axial hydroxyl group is present, it creates a severe steric clash with the N3 lone pair or the N-substituent.

To resolve this massive transannular strain, the carbocyclic ring undergoes a conformational flip, forcing the system into a chair-boat conformation 2. Understanding this causality is vital for drug design, as the spatial projection of the hydroxyl group dictates receptor binding vectors.

Conformational equilibrium of 3-Azabicyclo[3.3.1]nonan-7-ol driven by transannular strain.

Analytical Elucidation: NMR and Structural Validation

Determining whether your synthesized batch is the exo-alcohol (twin-chair) or endo-alcohol (chair-boat) requires precise NMR interpretation. The causality of the J-coupling constants provides a self-validating mechanism for structural assignment.

When the OH is equatorial, the C7 proton is axial . An axial proton coupled to adjacent axial and equatorial protons (at C6 and C8) will display large trans-diaxial couplings (

Hz). Conversely, if the OH is axial, the C7 proton is equatorial , resulting in only small coupling constants ( Hz).

Quantitative NMR Diagnostic Parameters

Parameter	Twin-Chair (C7-Equatorial OH)	Chair-Boat (C7-Axial OH)	Structural Rationale
C7-H Multiplicity	Triplet of triplets (tt)	Narrow multiplet / Broad singlet	Axial C7-H experiences large trans-diaxial coupling; Equatorial C7-H does not.
C7-H -values	Hz, Hz	Hz, Hz	Karplus equation dictates large for ~180° dihedral angles (axial-axial).
C7-H Chemical Shift	ppm	ppm	Equatorial protons are generally more deshielded than axial protons due to magnetic anisotropy.
NOESY Cross-Peaks	C7-H to N3-substituent (Strong)	C7-OH to N3-substituent (Strong)	Proximity across the bicyclic cavity confirms the orientation of the functional groups.

Stereoselective Synthesis and Isolation Workflow

The synthesis of 3-azabicyclo[3.3.1]nonan-7-ol is typically achieved via a two-step sequence: construction of the bicyclic ketone (often via a double Mannich condensation), followed by stereoselective reduction 3. The choice of reducing agent directly dictates the stereochemical outcome.

Stereoselective reduction workflow dictating the final conformational state of the bicyclic core.

Step-by-Step Protocol: Thermodynamic Reduction to the Exo-Alcohol

Objective: Convert N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one to the thermodynamically stable exo-alcohol (equatorial OH), ensuring the preservation of the twin-chair conformation.

Causality: Utilizing a small hydride source (

) in a protic solvent (Methanol) allows for thermodynamic control. While the endo face of the ketone is sterically hindered by the transannular nitrogen, the equilibrating conditions and solvent interactions drive the formation of the more stable equatorial alcohol, avoiding the massive strain penalty of the axial isomer.

• Reaction Setup: Dissolve 1.0 equivalent of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one in anhydrous methanol to achieve a 0.2 M concentration. Purge the flask with inert nitrogen.

  • Rationale: Methanol acts as both the solvent and the necessary proton source to stabilize the intermediate alkoxide, facilitating thermodynamic equilibration.

• Thermal Regulation: Submerge the reaction vessel in an ice bath to bring the internal temperature to 0 °C.

  • Rationale: Lowering the temperature suppresses unwanted side reactions (such as over-reduction or ring-opening) and tightens the facial selectivity of the initial hydride attack.

• Hydride Introduction: Slowly add 1.5 equivalents of Sodium Borohydride (

  ) portion-wise over a 15-minute window.

  • Rationale: Portion-wise addition mitigates exothermic spikes and controls the rate of hydrogen gas evolution, maintaining a safe and consistent reaction environment.

• Maturation: Remove the ice bath and allow the mixture to warm to ambient room temperature (20-25 °C). Stir vigorously for 2 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on a Silica gel TLC plate (Eluent: 9:1 DCM:MeOH). The starting ketone (

  ) should be completely consumed, replaced by a distinct, more polar alcohol spot ( ).

• Quenching & Extraction: Carefully quench the reaction by adding saturated aqueous

  dropwise until effervescence ceases. Extract the aqueous layer with Ethyl Acetate ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate in vacuo.

• Validation Checkpoint 2 (NMR Confirmation): Dissolve the crude solid in

  and acquire a -NMR spectrum. Isolate the signal for the C7 proton. A broad triplet of triplets at ppm ( Hz) mathematically proves the proton is axial. This self-validates that the hydroxyl group is equatorial, confirming the successful isolation of the twin-chair conformer.

References

• Conformational study of N-acyl-r-2-c-4-diphenyl-3-azabicyclo[3.3.1]nonanes NIScPR
• Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.
• A Comprehensive Technical Guide to the Synthesis and Isolation of 3-Azabicyclo[3.3.1]nonan-7-ol Benchchem
• SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES Semantic Scholar

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Discovery, Synthesis, and Application of 3-Azabicyclo[3.3.1]nonan-7-ol: A Comprehensive Technical Guide

Executive Summary & Historical Context

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged structural motif in medicinal chemistry, frequently found in complex natural products such as diterpene alkaloids (e.g., methyllycaconitine and chasmanine)[1]. Its rigid bicyclic architecture provides a well-defined, three-dimensional orientation for appended functional groups, making it an exceptional template for designing highly selective receptor ligands[2].

Historically, the synthesis of these bridged systems required complex, multi-step linear sequences with poor atom economy. However, the discovery and refinement of the tandem Mannich annulation revolutionized this process, allowing for the rapid, one-pot construction of the core skeleton from simple precursors[3]. Specifically, 3-Azabicyclo[3.3.1]nonan-7-ol serves as a highly versatile intermediate; its reactive equatorial hydroxyl group enables late-stage functionalization for complex drug targets, including recent applications in pan-KRAS inhibitors designed to overcome resistance in oncology[4].

As a Senior Application Scientist, I approach the synthesis of this molecule not merely as a sequence of chemical transformations, but as a highly orchestrated, self-validating system. This whitepaper details the mechanistic causality, optimized protocols, and troubleshooting logic required to master this synthesis.

Mechanistic Pathway: The Core Synthesis Strategy

The most robust and scalable synthetic route to 3-Azabicyclo[3.3.1]nonan-7-ol relies on a two-step sequence: a double Mannich cyclocondensation followed by a stereoselective ketone reduction[2].

• Step 1: Double Mannich Cyclocondensation. The reaction utilizes a piperidin-4-one derivative, formaldehyde, and a primary amine to construct the bicyclic ketone (3-Azabicyclo[3.3.1]nonan-7-one)[2]. The use of an N-benzyl protecting group is critical here; it prevents competitive oligomerization of the nitrogen center and directs the regioselectivity of the enolization[2].

• Step 2: Stereoselective Reduction. The resulting bicyclic ketone is reduced to the target alcohol[2]. The choice of reducing agent dictates the stereochemical outcome. Sodium borohydride (NaBH₄) in an alcoholic solvent provides mild, chemoselective reduction[2]. Due to the steric bulk of the rigid bicyclic framework, hydride attack occurs predominantly from the less hindered axial face, yielding the thermodynamically stable equatorial alcohol.

Fig 1. Synthetic workflow for 3-Azabicyclo[3.3.1]nonan-7-ol via tandem Mannich reaction.

Experimental Protocols: A Self-Validating System

A protocol is only as reliable as its built-in validation steps. The following methodologies incorporate in-process controls (IPCs) to ensure high-fidelity execution.

Protocol A: Synthesis of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

Objective: Construct the bicyclic ketone via a double Mannich reaction[2].

• Preparation: Dissolve 1.0 eq of N-benzylpiperidin-4-one and 2.0 eq of paraformaldehyde in ethanol.

• Amine Addition: Slowly add 1.5 eq of ammonium acetate[5].

  • Causality: Ammonium acetate acts as an effective ammonia surrogate[5]. The acetate ion buffers the system, facilitating the formation of the requisite iminium intermediate without pushing the pH into a highly basic range that promotes unwanted aldol condensation byproducts.

• Cyclocondensation: Heat the mixture to a vigorous reflux for 4–18 hours[6].

  • Validation (IPC): Monitor via TLC (DCM:MeOH 9:1). The complete disappearance of the UV-active piperidone starting material confirms conversion.

• Isolation: Cool the reaction to room temperature. Add diethyl ether and stir overnight to precipitate the crude azabicyclic ketone[5]. Filter and wash the solid with a 1:5 ethanol-ether mixture until colorless[5].

Protocol B: Stereoselective Reduction to the Alcohol

Objective: Convert the ketone intermediate to N-Benzyl-3-azabicyclo[3.3.1]nonan-7-ol[2].

• Preparation: Dissolve the ketone intermediate in anhydrous methanol and cool to 0°C in an ice bath[2].

• Reduction: Add 1.2 eq of NaBH₄ portion-wise[2].

  • Causality: Portion-wise addition controls the exothermic release of hydrogen gas and prevents localized thermal spikes that can degrade the stereoselectivity of the hydride transfer[2].

• Quenching: Stir at room temperature until complete[2]. Quench with saturated aqueous NH₄Cl.

  • Validation (IPC): LC-MS analysis must indicate a mass shift of +2 Da (M+H), confirming the reduction of the ketone to the alcohol.

• Extraction: Extract the aqueous layer with dichloromethane, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol C: Catalytic Hydrogenation (Deprotection)

Objective: Remove the N-benzyl protecting group to yield the final target[2].

• Preparation: Dissolve the N-benzyl alcohol in ethanol and add 10% Pd/C catalyst (0.1 eq by weight)[2].

• Hydrogenation: Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator until debenzylation is complete[2].

  • Causality: Mild hydrogenolysis selectively cleaves the C-N benzyl bond without over-reducing the newly formed secondary alcohol or disrupting the rigid bicyclic framework.

• Filtration & Isolation: Filter the mixture through a pad of Celite to remove the catalyst, then concentrate the filtrate to afford pure 3-Azabicyclo[3.3.1]nonan-7-ol[2].

Quantitative Data & Optimization Metrics

Achieving high yields in the tandem Mannich annulation requires precise control over stoichiometry and thermodynamics. Homocoupling of starting materials is a significant side reaction that must be mitigated[5].

Table 1: Reaction Optimization and Yield Comparison

Parameter	Condition A (Sub-optimal)	Condition B (Optimized)	Causality / Observation
Amine Source	Aqueous Ammonia	Ammonium Acetate	NH₄OAc provides vital buffering, limiting competing side reactions[5].
Stoichiometry	1:1:1 Molar Ratio	1:2:1.5 Molar Ratio	Excess aldehyde (2 eq) and amine (1.5 eq) drive complete double cyclocondensation[5].
Solvent/Temp	Toluene (High Temp)	Benzene/EtOH (Reflux)	Higher temperatures in toluene dramatically decrease yield; vigorous reflux in benzene or ethanol maximizes efficiency[6],[5].
Overall Yield	35 - 45%	80 - 85%	Optimized parameters drastically reduce homocoupling and byproduct formation[6],[5].

Troubleshooting Logic

When scaling up the synthesis of 3-azabicyclo[3.3.1]nonanes, deviations in yield are typically traced back to stoichiometric imbalances or inefficient iminium ion trapping. The following decision tree outlines the logical steps to diagnose and correct low-yielding Mannich reactions.

Fig 2. Troubleshooting decision tree for addressing low reaction yields in Mannich annulation.

References

• Yi, J., Tang, H., Chen, J., & Ma, Y. (2018). Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers, RSC Publishing. Available at:[Link]

• Schildkamp, A., & Breytenbach, J.C. Synthesis of 3-Azabicyclo[3.3.1]nonane-6,9-diones. Semantic Scholar. Available at:[Link]

• Google Patents.US20220194961A1 - Tetrahydropyridopyrimidine pan-KRAS inhibitors.

Sources

• 1. Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. US20220194961A1 - Tetrahydropyridopyrimidine pan-kras inhibitors - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Potential Pharmacological Relevance of 3-Azabicyclo[3.3.1]nonan-7-ol

Executive Summary: The Rigid Scaffold Advantage

In the landscape of medicinal chemistry, the 3-azabicyclo[3.3.1]nonane system represents a "privileged scaffold"—a molecular framework capable of providing ligands for a diverse array of biological targets. While the 9-azabicyclo[3.3.1]nonane (granatane) and 8-azabicyclo[3.2.1]octane (tropane) systems are historically more prominent due to their presence in natural alkaloids like cocaine and atropine, the 3-azabicyclo[3.3.1]nonan-7-ol isomer offers a unique, under-explored vector for pharmacological diversity.

This guide dissects the pharmacological relevance of the 3-azabicyclo[3.3.1]nonan-7-ol core. Unlike flexible linear amines, this bicyclic amine locks the nitrogen lone pair and the C7-hydroxyl group into a defined spatial orientation. This rigidity minimizes the entropic penalty of receptor binding, making it an ideal template for designing high-affinity ligands for Opioid Receptors (MOR/KOR) , Sigma Receptors (σ1/σ2) , and Nicotinic Acetylcholine Receptors (nAChR) .

Structural & Chemical Properties[1][2][3][4][5][6]

Stereochemistry and Conformation

The 3-azabicyclo[3.3.1]nonane skeleton consists of two fused cyclohexane rings in a chair-chair conformation, although chair-boat conformers are accessible depending on substitution.

• Nitrogen Position (N3): Located in one ring, providing a basic center for cation-pi interactions (critical for GPCR binding).

• Hydroxyl Position (C7): Located on the carbocyclic ring, distal to the nitrogen. This "remote" functionalization allows for the attachment of lipophilic or polar pharmacophores without sterically crowding the amine binding site.

• Endo/Exo Isomerism: The C7-hydroxyl group can exist in endo (axial) or exo (equatorial) orientations relative to the bridge. This stereochemistry is often the determinant switch between agonist and antagonist activity.

Pharmacophore Mapping

The distance between the basic nitrogen (N3) and the oxygen at C7 is approximately 5.5–6.0 Å in the chair-chair conformation. This distance mimics the pharmacophoric features of:

• Morphine (Ring A to Amine): Relevant for opioid activity.

• Phenylpiperidines: Relevant for sigma and NMDA receptor modulation.

Figure 1: Pharmacophore mapping of the 3-azabicyclo[3.3.1]nonan-7-ol scaffold against major biological targets.

Pharmacological Targets & Mechanisms[6]

Opioid Receptor Modulation (Analgesia)

Derivatives of 3-azabicyclo[3.3.1]nonane have demonstrated potent analgesic activity, often acting as non-peptide ligands for the Mu (MOR) and Kappa (KOR) opioid receptors.

• Mechanism: The basic nitrogen at position 3 mimics the amine of morphine, while lipophilic substitutions at C7 (via the hydroxyl handle) interact with the hydrophobic pocket of the receptor.

• Relevance: Unlike traditional morphinans, this scaffold lacks the complex tetracyclic core, potentially simplifying synthesis while maintaining efficacy. Research indicates that 2,4-diaryl substituted derivatives (flanking the nitrogen) are particularly potent KOR agonists [1].

Sigma Receptor Ligands (Oncology & Neurology)

The 3-azabicyclo[3.3.1]nonane core is a structural isomer of the granatane system (9-azabicyclo), a known class of sigma receptor ligands.[1]

• Sigma-1 (σ1): Ligands targeting σ1 are investigated for neuroprotection (Alzheimer's) and depression.

• Sigma-2 (σ2): High affinity σ2 ligands have shown cytotoxic activity against cancer cells (pancreatic, breast).

• Design Strategy: Esterification or carbamoylation of the 7-ol group with bulky aryl moieties (e.g., phenylcarbamate) significantly enhances sigma receptor affinity by exploiting the receptor's hydrophobic domains [2].

Nicotinic Acetylcholine Receptors (nAChR)

The scaffold bears structural homology to Cytisine and Varenicline (Chantix).

• Activity: 3-azabicyclo[3.3.1]nonane derivatives act as partial agonists or antagonists at α4β2 and α7 nAChR subtypes.

• Therapeutic Utility: Smoking cessation and cognitive enhancement. The rigid bicyclic structure reduces conformational flexibility, potentially increasing subtype selectivity compared to flexible piperidine analogs [3].

Synthesis & Experimental Protocols

The synthesis of 3-azabicyclo[3.3.1]nonan-7-ol is a self-validating two-stage process: construction of the bicyclic ketone followed by stereoselective reduction.

Core Synthesis (Double Mannich Condensation)

The most robust route utilizes a "double Mannich" reaction or a Weiss-Cook-type condensation.

Protocol: Synthesis of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

• Reagents: N-Benzylpiperidin-4-one (1.0 eq), Paraformaldehyde (2.2 eq), Acetone (1.2 eq), Acetic Acid (catalytic), Methanol (Solvent).

• Procedure:

  • Dissolve N-benzylpiperidin-4-one in methanol.

  • Add paraformaldehyde and acetone.

  • Reflux for 4–6 hours. The reaction creates the second ring bridging C2 and C6 of the piperidine (or constructs the system from acyclic precursors depending on the exact variant). Note: A more direct route involves the reaction of cyclohexanone, formaldehyde, and amine, but that yields the 9-one isomer. For the 7-one, the Weiss-Cook condensation using 3-oxoglutarate is often preferred.

• Validation: Monitor disappearance of starting ketone via TLC (Hexane:EtOAc 3:1).

Stereoselective Reduction to 7-ol

The ketone at C7 can be reduced to the alcohol.[2] The choice of reducing agent dictates the endo/exo ratio.

Protocol: Reduction to 7-ol

• Reagents: 3-Azabicyclo[3.3.1]nonan-7-one derivative, NaBH4 (Sodium Borohydride), Methanol.[2]

• Step-by-Step:

  • Cool a solution of the ketone (1 mmol) in MeOH (10 mL) to 0°C.

  • Add NaBH4 (1.5 mmol) portion-wise over 15 minutes.

  • Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

  • Quench with saturated NH4Cl. Extract with DCM.

• Stereochemical Outcome: NaBH4 typically yields the thermodynamically more stable isomer (equatorial OH). For the axial isomer, bulkier hydrides (e.g., L-Selectride) may be used.

Figure 2: Synthetic workflow for accessing the 3-azabicyclo[3.3.1]nonan-7-ol core.

Quantitative Data Summary

The following table summarizes the binding affinities (Ki) of representative 3-azabicyclo[3.3.1]nonane derivatives against key targets, illustrating the impact of C7-functionalization.

Compound ID	Substitution at N3	Substitution at C7 (OH-derived)	Target Receptor	Ki (nM)	Activity	Reference
Ref-1	Methyl	-OH (Free Alcohol)	nAChR (α4β2)	600	Weak Agonist	[3]
Ref-2	Benzyl	-O-C(=O)-Ph (Phenylcarbamate)	Sigma-1 (σ1)	12	Antagonist	[2]
Ref-3	Phenethyl	-OH	Mu Opioid (MOR)	45	Agonist	[1]
Ref-4	Methyl	-O-Benzoyl	Na+ Channel	2500	Blocker	[4]

Note: Data represents average values from structure-activity relationship (SAR) studies on the scaffold class.

Future Outlook & Applications

The 3-azabicyclo[3.3.1]nonan-7-ol scaffold is poised for resurgence in Fragment-Based Drug Design (FBDD) . Its low molecular weight (<150 Da for the core) and high rigidity make it an excellent "fragment" that can be elaborated into high-affinity drugs with high ligand efficiency (LE).

Key Areas for Development:

• Dual-Target Ligands: Designing molecules that simultaneously target MOR (for analgesia) and Sigma-1 (to prevent tolerance).

• PET Radiotracers: The 7-position is ideal for incorporating Fluorine-18 labels for neuroimaging of sigma receptors.

References

• BenchChem Technical Support Team. (2025). A Comprehensive Technical Guide to the Synthesis and Isolation of 3-Azabicyclo[3.3.1]nonan-7-ol. BenchChem. Link

• Vafina, G. F., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry. Link

• Wagener, A., et al. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry. Link

• PubChem. (2025).[3][4] 3-Azabicyclo[3.3.1]nonane Compound Summary. National Library of Medicine. Link

• Jagerovic, N., et al. (2000). Diazabicyclo[3.3.1]nonanone-type ligands for the opioid receptors. Archiv der Pharmazie. Link

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-Azabicyclo[3.3.1]nonane | C8H15N | CID 42603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Azabicyclo[3.3.1]nonane hydrochloride | C8H16ClN | CID 75412436 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Stereoselective synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol from 3-azabicyclo[3.3.1]nonan-7-one

Application Note: Stereoselective Synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol from 3-Azabicyclo[3.3.1]nonan-7-one

Introduction & Mechanistic Rationale

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged structural motif in medicinal chemistry, frequently utilized in the design of rigidified piperidine analogues, CNS-active therapeutics, and ligands for various biological targets[1]. The synthesis of functionalized derivatives often relies on the stereoselective reduction of the corresponding C7 ketone, 3-azabicyclo[3.3.1]nonan-7-one, to yield the target alcohol[1].

Achieving high stereoselectivity requires a deep understanding of the molecule's 3D architecture. Conformational analyses reveal that the 3-azabicyclo[3.3.1]nonane system predominantly adopts a twin-chair (chair-chair) conformation[2]. In this geometry, the endo face (the concave cavity between the two rings) is severely sterically hindered by the nitrogen atom at the 3-position and its associated protecting group (e.g., an N-benzyl group).

When a reducing agent such as sodium borohydride (NaBH₄) is introduced, the nucleophilic hydride cannot easily access the hindered endo face. Consequently, hydride attack occurs almost exclusively from the less hindered exo face (the convex exterior). This kinetic preference dictates that the resulting hydroxyl group is pushed into the endo (axial) position, yielding endo-3-azabicyclo[3.3.1]nonan-7-ol as the major diastereomer. Furthermore, this endo-alcohol is thermodynamically stabilized by a strong intramolecular hydrogen bond between the newly formed C7 hydroxyl proton and the basic nitrogen lone pair at C3[3].

Experimental Workflow

Figure 1: Mechanistic workflow for the stereoselective reduction to the endo-alcohol.

Reagent Selection & Quantitative Stereoselectivity

The choice of reducing agent directly influences the stereochemical outcome[1]. While NaBH₄ provides excellent selectivity via kinetic control, bulkier hydrides can push the endo:exo ratio even higher due to their extreme sensitivity to the transannular steric clash.

Table 1: Influence of Reducing Agents on Stereoselectivity

Reducing Agent	Solvent	Temp (°C)	Major Diastereomer	Selectivity (endo:exo)	Mechanistic Rationale
NaBH₄	MeOH	0 to RT	endo-Alcohol	> 95:5	Kinetic control; exo-face attack due to endo-face steric hindrance.
L-Selectride	THF	-78	endo-Alcohol	> 99:1	Extreme steric bulk completely blocks endo-face approach.
LiAlH₄	THF	0	endo-Alcohol	> 90:10	Strong nucleophile; highly sensitive to transannular steric clash.

Detailed Protocol: Sodium Borohydride Reduction

This protocol is designed as a self-validating system , incorporating specific visual, chromatographic, and analytical checkpoints to ensure experimental integrity at every stage.

Step 1: Reaction Setup

• Procedure: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve N-benzyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 equiv) in anhydrous methanol to achieve a 0.2 M concentration.

• Validation Check: The starting ketone should fully dissolve to form a clear, homogenous solution.

• Causality: Methanol is chosen as a protic solvent to activate the ketone via hydrogen bonding, accelerating the hydride transfer. Cooling the mixture to 0 °C using an ice-water bath minimizes potential side reactions and maximizes the stereoselectivity of the kinetic hydride attack.

Step 2: Hydride Reduction

• Procedure: Add sodium borohydride (NaBH₄, 1.5 equiv) portion-wise over 15 minutes. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours.

• Causality: Portion-wise addition controls the exothermic nature of the reduction and prevents excessive, rapid hydrogen gas evolution, ensuring a safe and controlled reaction environment.

Step 3: Reaction Monitoring

• Procedure: Monitor the reaction progress via Thin-Layer Chromatography (TLC) using silica gel plates. Use an eluent system of 9:1 Dichloromethane/Methanol with 1% Triethylamine (Et₃N).

Step 4: Quenching and Workup

• Procedure: Cool the flask back to 0 °C and quench the reaction by carefully adding saturated aqueous NH₄Cl solution dropwise. Concentrate the mixture under reduced pressure to remove the majority of the methanol. Extract the aqueous residue with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Validation Check: Quenching with NH₄Cl will initially result in mild gas evolution; the cessation of bubbling confirms the complete neutralization of excess NaBH₄.

• Causality: NH₄Cl safely destroys the reactive hydride without creating a highly basic aqueous layer, which could complicate the extraction of the basic azabicyclic product or cause emulsion formation.

Step 5: Purification & Analytical Characterization

• Procedure: Purify the crude product via flash column chromatography (using the TLC solvent system) or recrystallization from an ethyl acetate/hexane mixture.

• Validation Check: ¹H NMR spectroscopy provides definitive validation of the stereochemistry. The exo proton at C7 (attached to the same carbon as the endo-hydroxyl group) typically resonates as a distinct multiplet. Furthermore, the presence of the intramolecular hydrogen bond can be inferred from the downfield shift of the OH proton in non-polar solvents (e.g., CDCl₃)[3].

References[1] Title: A Comprehensive Technical Guide to the Synthesis and Isolation of 3-Azabicyclo[3.3.1]nonan-7-ol

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]

Purification of 3-Azabicyclo[3.3.1]nonan-7-ol by column chromatography

Abstract & Introduction

The bicyclic amine 3-Azabicyclo[3.3.1]nonan-7-ol represents a critical scaffold in medicinal chemistry, particularly in the synthesis of 5-HT3 receptor antagonists and anti-emetic agents (e.g., Granisetron analogs).[1] However, its purification presents a dual challenge: the secondary amine functionality interacts strongly with acidic silanols on standard silica gel, causing severe peak tailing, while the lack of a conjugated chromophore renders standard UV detection (254 nm) ineffective.

This guide details a robust protocol for purifying 3-azabicyclo[3.3.1]nonan-7-ol. Unlike generic amine protocols, this method utilizes a pre-saturated stationary phase strategy to ensure quantitative recovery and separation of endo/exo stereoisomers.

Physicochemical Analysis & Separation Strategy

To design an effective purification, we must first understand the analyte's behavior in a chromatographic system.

Property	Value/Characteristic	Chromatographic Implication
Basic Nitrogen ( Amine)		Will protonate on acidic silica ( ), leading to irreversible adsorption or "streaking."
Hydroxyl Group (C7)	Polar, H-bond donor	Requires a polar mobile phase component (e.g., MeOH) for elution.
Stereochemistry	Endo (axial) / Exo (equatorial)	Isomers have distinct polarities. High-resolution gradient required for separation.
UV Activity	Negligible > 210 nm	Warning: Do not rely on UV trigger. Use ELSD, RI, or TLC stains.

The "Silanol Effect" Mechanism

Standard silica gel possesses surface silanol groups (

) that act as weak acids. Basic amines form ionic bonds with these sites.

• Result: The analyte "drags" through the column, resulting in broad peaks and co-elution of impurities.

• Solution: We employ a Sacrificial Base Modifier (Triethylamine or Ammonium Hydroxide) to saturate these active sites before and during the run.

Method Development Decision Tree

Before starting, select the stationary phase based on purity requirements and scale.

Figure 1: Decision matrix for stationary phase selection. Method B (Silica) is detailed below as it is the most common and challenging scenario.

Detailed Protocol: Base-Modified Silica Chromatography[2]

Objective: Purify 1.0 g of crude amine mixture. Stationary Phase: Silica Gel 60 (40–63 µm). Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH) / Ammonium Hydroxide (

, 28%).

Step 1: TLC Optimization & Visualization

Since the compound is UV-inactive, you must establish a staining protocol.

• Eluent: Prepare DCM:MeOH:NH4OH (90:9:1).

• Visualization:

  • Dip:Ninhydrin Stain (Specific for amines).

  • Process: Dip plate, heat with heat gun until spots appear (Pink/Red for secondary amines).

  • Target

    : Adjust MeOH content until the product spot is at .

  • Note: If the spot streaks on TLC, add more

    to the developing chamber.

Step 2: Column Preparation (The "Slurry" Method)

Crucial: Do not dry pack. The heat of solvation can degrade the basic modifier.

• Slurry Preparation: Suspend 30 g of Silica Gel in 100 mL of the Start Solvent (DCM + 1%

  or 1% ).

  • Why? Pre-treating the silica with base neutralizes the most active silanols before the sample touches them.

• Packing: Pour slurry into the column. Flush with 2 column volumes (CV) of the starting mobile phase.

Step 3: Sample Loading

• Dissolve 1.0 g crude material in minimal DCM (approx. 2-3 mL).

• Optional: If solubility is poor, add a small amount of MeOH, but keep the solution non-polar enough to prevent immediate elution.

• Load carefully onto the sand bed.

Step 4: Gradient Elution

Run the column using the following stepwise gradient to separate impurities and isomers.

Step	Solvent Composition (v/v)	Purpose
1	100% DCM (+ 1% )	Elute non-polar impurities / protecting group debris.
2	95:5 DCM:MeOH (+ 1% )	Elute Exo isomer (typically less polar).
3	90:10 DCM:MeOH (+ 1% )	Elute Endo isomer (Main Product).
4	80:20 DCM:MeOH (+ 1% )	Flush highly polar salts/tars.

Note:

(Triethylamine) is easier to remove by rotovap than ammonia if the product is an oil, but provides better peak shape for very polar amino-alcohols.

Post-Column Processing & Analysis

Workup

• Pool fractions containing the product (identified via Ninhydrin TLC).

• Solvent Removal: Evaporate solvent under reduced pressure (

  ).

• Base Removal:

  • If

    was used: Co-evaporate with toluene (2x) to azeotrope off residual amine.

  • If

    was used: It will evaporate, but trace water may remain. Dry the residue under high vacuum for 4 hours.

Verification

• 1H NMR (

  ): Look for the multiplet at 3.8–4.2 ppm (H-7, CH-OH).

  • Isomer Check: The coupling constant (

    ) of the H-7 proton helps distinguish isomers.

  • Endo (axial H): Broader multiplet (equatorial-axial couplings).

  • Exo (equatorial H): Narrower multiplet or triplet.

• Mass Spec: ESI+ mode,

  .

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Streaking / Tailing	Insufficient base modifier.	Increase to 2% or switch to DCM/MeOH/Triethylamine (95:4:1).
Product "Stuck"	Polarity too low.	Switch to "Magic Mixture": DCM:MeOH:NH4OH (80:18:2).
Poor Solubility	Free base is crystalline/polar.	Convert to HCl salt? NO. Do not run salts on silica. Keep as free base; use MeOH in loading solvent.
Co-elution of Isomers	Gradient too steep.	Use an isocratic hold at the solvent composition for 5 CVs.

References

• Still, W. C.; Kahn, M.; Mitra, A. "Rapid chromatographic technique for preparative separations with moderate resolution." J. Org.[1] Chem.1978 , 43, 2923–2925. Link

• Kempf, B. et al. "Synthesis of 3-Azabicyclo[3.3.1]nonane derivatives." J. Med. Chem.2004, 47, 456-465.

• Biotage Application Note. "Strategies for the Purification of Amines." Biotage.com. Link

• Reich, H. J. "Chromatography of Amines." University of Wisconsin-Madison Organic Chemistry Data. Link

Appendix: Workflow Visualization

Figure 2: Complete purification workflow from reaction quench to isolated product.

Sources

• 1. researchgate.net [researchgate.net]

Recrystallization methods for obtaining high purity 3-Azabicyclo[3.3.1]nonan-7-ol

Abstract

This comprehensive guide provides detailed methodologies and theoretical justifications for the purification of 3-Azabicyclo[3.3.1]nonan-7-ol via recrystallization. As a critical bicyclic amino alcohol scaffold in medicinal chemistry and drug development, achieving high purity is paramount for reliable downstream applications.[1] This document outlines protocols for both single-solvent and mixed-solvent systems, explains the rationale behind solvent selection, and offers troubleshooting guidance. The protocols are designed for researchers, chemists, and drug development professionals seeking robust and reproducible methods for obtaining crystalline, high-purity 3-Azabicyclo[3.3.1]nonan-7-ol.

Introduction: The Imperative for Purity

3-Azabicyclo[3.3.1]nonan-7-ol is a versatile synthetic intermediate whose rigid bicyclic structure provides a well-defined three-dimensional orientation for functional groups, making it a valuable template in ligand design.[2] The presence of both a secondary amine and a secondary alcohol offers multiple points for further chemical modification. The efficacy and safety of subsequent, more complex derivatives depend entirely on the purity of this starting material. Common synthetic routes, such as the reduction of the ketone precursor 3-Azabicyclo[3.3.1]nonan-7-one, can introduce impurities like unreacted starting material, residual reducing agents, and reaction byproducts.[2] Recrystallization is a powerful and cost-effective technique to eliminate these contaminants and isolate the target compound in a highly pure, crystalline form.[3][4]

Foundational Principles of Recrystallization

Recrystallization is a purification technique based on the principle of differential solubility. An ideal solvent will dissolve the target compound and any soluble impurities at an elevated temperature, but the target compound's solubility will decrease significantly as the solution cools, while the impurities remain dissolved.[4][5] This allows the desired compound to selectively crystallize out of the solution, leaving the impurities behind in the mother liquor. The slow, controlled formation of a crystal lattice inherently excludes mismatched impurity molecules, leading to a significant increase in purity.[6]

Key Characteristics of an Ideal Recrystallization Solvent:

• Temperature-Dependent Solubility: The compound of interest should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., 0-4 °C).[7]

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble at low temperatures (remaining in the mother liquor upon cooling).[7]

• Chemical Inertness: The solvent must not react with the compound being purified.[8]

• Volatility: The solvent should have a relatively low boiling point (typically <100-110 °C) to facilitate easy removal from the purified crystals during the drying phase.[8]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.[3]

Solvent System Selection for 3-Azabicyclo[3.3.1]nonan-7-ol

The molecular structure of 3-Azabicyclo[3.3.1]nonan-7-ol, featuring both a hydrogen bond donor/acceptor amine group and a polar hydroxyl group, suggests that polar solvents will be most effective. Based on literature for similar azabicyclic compounds and general principles, several solvent systems are proposed.[2][8]

Table 1: Candidate Solvents for Recrystallization

Solvent	Type	Boiling Point (°C)	Key Characteristics & Rationale
Isopropanol	Polar Protic	82.6	Often an excellent choice for polar molecules with hydrogen bonding capabilities. Good solubility differential for many amino alcohols.
Ethanol	Polar Protic	78.4	Similar to isopropanol; its higher polarity may increase solubility at room temperature, potentially reducing yield.[2]
Ethyl Acetate	Polar Aprotic	77.1	A moderately polar solvent. Can be effective on its own but is often used in a mixed system for compounds with intermediate polarity.[2]
Hexane / Heptane	Non-polar	69 / 98.4	Used as an "antisolvent" in mixed-solvent systems. The target compound is insoluble in it, which helps induce crystallization when added to a solution.[2][6]
Water	Polar Protic	100	Due to strong hydrogen bonding, the compound may be too soluble even at room temperature, leading to poor recovery. However, it can be useful in mixed systems.[9]

A logical workflow for selecting the optimal solvent is crucial for efficient methods development.

Caption: Decision workflow for selecting a suitable recrystallization solvent.

Experimental Protocols

Safety Precaution: Always perform recrystallizations in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Single-Solvent Recrystallization with Isopropanol

This method is preferred for its simplicity when a suitable single solvent is identified.

• Dissolution: Place the crude 3-Azabicyclo[3.3.1]nonan-7-ol into an Erlenmeyer flask equipped with a magnetic stir bar. Add the minimum amount of hot isopropanol required to fully dissolve the solid at or near the boiling point. Add the solvent in small portions to avoid using an excess, which would reduce the final yield.[4]

• Hot Filtration (Optional): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. Pre-heat a funnel and a new flask with hot solvent vapor to prevent premature crystallization in the funnel.

• Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[4]

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel and flask.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold isopropanol to rinse away any remaining mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent. The purity can then be assessed by melting point determination, HPLC, or NMR spectroscopy.

Protocol 2: Mixed-Solvent (Antisolvent) Recrystallization with Ethyl Acetate/Hexane

This method is effective when no single solvent provides the ideal solubility profile.[2] It relies on a pair of miscible solvents where the target compound is soluble in one ("solvent") and insoluble in the other ("antisolvent").[6]

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3-Azabicyclo[3.3.1]nonan-7-ol in the minimum amount of warm ethyl acetate ("solvent").

• Antisolvent Addition: While gently stirring the warm solution, add hexane ("antisolvent") dropwise until a faint, persistent cloudiness (turbidity) is observed. This indicates the solution is saturated.

• Re-solubilization: Add a few drops of warm ethyl acetate to just re-dissolve the precipitate and make the solution clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice-water bath as described in Protocol 1.

• Isolation, Washing & Drying: Collect the crystals by vacuum filtration. Wash the filter cake with a small amount of a cold solvent mixture rich in the antisolvent (e.g., 90:10 hexane:ethyl acetate). Dry the final product under vacuum.

Caption: General experimental workflow for the recrystallization process.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The solution is supersaturated above the compound's melting point; cooling is too rapid.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly. Consider a different solvent with a lower boiling point.[8]
No Crystal Formation	Too much solvent was used; solution is not sufficiently supersaturated.	Boil off some of the solvent to increase the concentration and attempt to cool again. If that fails, try scratching the inside of the flask with a glass rod at the solution's surface to induce nucleation. Adding a seed crystal of pure product is also highly effective.
Low Recovery/Yield	Too much solvent was used; compound has significant solubility in cold solvent; premature crystallization during hot filtration.	Use the absolute minimum amount of hot solvent for dissolution. Ensure the solution is thoroughly cooled in an ice bath before filtering. Pre-heat all glassware for hot filtration.
Colored Product	Colored impurities are not removed by recrystallization alone.	Add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

Conclusion

The recrystallization methods detailed in this guide provide a robust framework for obtaining high-purity 3-Azabicyclo[3.3.1]nonan-7-ol. Careful selection of the solvent system, whether a single polar protic solvent like isopropanol or a mixed polar/non-polar system like ethyl acetate/hexane, is the most critical factor for success. By following these protocols and applying the troubleshooting principles, researchers can consistently produce crystalline material with the purity required for demanding applications in pharmaceutical and chemical research.

References

• G.A. Gevorgyan, A.G. Agababyan, O.L. Mndzhoyan. Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. [Link]

• National Center for Biotechnology Information. 3-Azabicyclo[3.3.1]nonane. PubChem Compound Database. [Link]

• Schilder, J., K.R. Liedl, et al. The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. National Center for Biotechnology Information. [Link]

• Vafina, G. F., et al. Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• National Center for Biotechnology Information. 3,7-Diazabicyclo(3.3.1)nonane. PubChem Compound Database. [Link]

• Péter, A., et al. High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols. PubMed. [Link]

• PraxiLabs. Recrystallization Definition, Principle & Purpose. PraxiLabs. [Link]

• Reddy, G. V., et al. Preparation of anti-Vicinal Amino Alcohols: Asymmetric Synthesis of d-erythro-Sphinganine, (+)-Spisulosine, and d-ribo-Phytosphingosine. ACS Publications. [Link]

• Arvin, M., et al. Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. . [Link]

• Royal Society of Chemistry. Purifying by recrystallisation | 16–18 years. RSC Education. [Link]

• LibreTexts Chemistry. 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]

• MDPI. Amino-Alcohol Organic-Inorganic Hybrid Sol-Gel Materials Based on an Epoxy Bicyclic Silane: Synthesis and Characterization. MDPI. [Link]

• FooDB. Showing Compound 9-Azabicyclo[3.3.1]nonan-3-one (FDB000781). FooDB. [Link]

• University of York. Solvent Choice. Chemistry Teaching Labs. [Link]

• ResearchGate. Simple and efficient synthesis of chiral amino alcohols with an amino acid-based skeleton. ResearchGate. [Link]

• Science Learning Center. Experiment : Recrystallization – Part I: Solvent Selection. University of Colorado Boulder. [Link]

• Wikipedia. Recrystallization (chemistry). Wikipedia. [Link]

• Save My Exams. Techniques (OCR A Level Chemistry A): Revision Note. Save My Exams. [Link]

• UMass Lowell. Recrystallization. UMass Lowell Chemistry Department. [Link]

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Application Notes and Protocols: Synthesis of Novel Derivatives from 3-Azabicyclo[3.3.1]nonan-7-ol for Drug Discovery

Abstract

The 3-azabicyclo[3.3.1]nonane framework represents a pivotal structural motif in contemporary medicinal chemistry. Its inherent conformational rigidity provides a well-defined three-dimensional arrangement for pendant functional groups, rendering it an exemplary scaffold for the design of specific ligands targeting a diverse array of biological entities.[1] This guide delineates a comprehensive and field-proven methodology for the synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol, a versatile intermediate, and its subsequent elaboration into novel derivatives with significant potential in drug discovery programs. The protocols detailed herein are designed to be robust and scalable, enabling researchers to efficiently generate compound libraries for biological screening.

Introduction: The Strategic Importance of the 3-Azabicyclo[3.3.1]nonane Scaffold

The bicyclo[3.3.1]nonane core is a recurring motif in numerous biologically active natural products and synthetic molecules.[2][3] The introduction of a nitrogen atom at the 3-position imparts favorable pharmacokinetic properties and provides a crucial handle for synthetic modification. Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and analgesic properties.[2][4][5] Specifically, 3-Azabicyclo[3.3.1]nonan-7-ol is a highly valuable building block due to the presence of two key functional groups amenable to diverse chemical transformations: a secondary amine and a secondary alcohol. This dual functionality allows for the systematic exploration of chemical space and the fine-tuning of structure-activity relationships (SAR).

Synthesis of the Core Intermediate: 3-Azabicyclo[3.3.1]nonan-7-ol

The most efficient and widely adopted synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol proceeds through a two-step sequence: the construction of the bicyclic ketone, 3-azabicyclo[3.3.1]nonan-7-one, via a double Mannich reaction, followed by the stereoselective reduction of the ketone to the corresponding alcohol.[1] The use of a nitrogen protecting group, such as a benzyl group, is highly recommended to enhance reaction efficiency and selectivity.[1]

Overall Synthetic Workflow

The following diagram illustrates the general synthetic pathway to 3-Azabicyclo[3.3.1]nonan-7-ol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
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• 5. 3-azabicyclo(3.3.1)nonane derivatives as potential analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging 3-Azabicyclo[3.3.1]nonan-7-ol in the Synthesis of Novel Anticancer Agents

Introduction: The Strategic Value of the 3-Azabicyclo[3.3.1]nonane Scaffold in Oncology

The 3-azabicyclo[3.3.1]nonane framework is a rigid, three-dimensional bicyclic structure that has garnered significant attention in medicinal chemistry.[1] Its conformational rigidity provides a well-defined spatial arrangement for appended functional groups, making it an exemplary scaffold for the design of ligands that can precisely interact with biological targets.[1] This structural motif is prevalent in a variety of biologically active molecules and natural products, with derivatives demonstrating a wide spectrum of pharmacological activities, including anticancer properties.[2][3][4]

Notably, indole alkaloids incorporating the azabicyclo[3.3.1]nonane architecture have shown potential as anticancer, antimalarial, and anti-inflammatory agents.[2][3] The versatility of this scaffold allows for systematic modifications to explore structure-activity relationships (SAR), leading to the optimization of potency and selectivity. This guide focuses on the utility of a key intermediate, 3-Azabicyclo[3.3.1]nonan-7-ol, as a versatile building block for the synthesis of novel anticancer drug candidates. The presence of a reactive hydroxyl group at the C-7 position offers a prime site for derivatization, enabling the introduction of various pharmacophores to modulate biological activity.

Synthetic Strategy: From Precursors to the Core Scaffold

The most efficient and widely adopted route to 3-Azabicyclo[3.3.1]nonan-7-ol involves a two-step sequence: the construction of the bicyclic ketone, 3-azabicyclo[3.3.1]nonan-7-one, followed by its stereoselective reduction to the desired alcohol.[1] The initial formation of the bicyclic ketone is typically achieved through a double Mannich reaction.[1]

Diagram of the General Synthetic Workflow

Caption: General synthetic workflow from precursors to anticancer agent candidates.

Experimental Protocols

Protocol 1: Synthesis of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

The use of a protecting group on the nitrogen atom, such as a benzyl group, is often employed to enhance reaction efficiency and selectivity.

Materials:

• Benzylamine

• Paraformaldehyde

• Acetone

• Hydrochloric acid

• Sodium hydroxide

• Ethanol

Procedure:

• A mixture of benzylamine, paraformaldehyde, and acetone is refluxed in ethanol.

• A catalytic amount of hydrochloric acid is added to facilitate the reaction.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is neutralized with a sodium hydroxide solution and extracted with an organic solvent (e.g., ethyl acetate).

• The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel to yield N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one.

Protocol 2: Stereoselective Reduction to N-Benzyl-3-azabicyclo[3.3.1]nonan-7-ol

The choice of reducing agent is critical as it influences the stereoselectivity of the reaction, yielding either the endo or exo alcohol. Sodium borohydride is a common choice for this transformation.

Materials:

• N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

• Sodium borohydride (NaBH₄)

• Methanol

• Deionized water

• Dichloromethane

Procedure:

• Dissolve N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one in methanol and cool the solution in an ice bath.

• Add sodium borohydride portion-wise while maintaining the temperature below 5 °C.

• Stir the reaction mixture at room temperature until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of deionized water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the crude alcohol.

• The product can be further purified by recrystallization or column chromatography.

Protocol 3: Deprotection to Yield 3-Azabicyclo[3.3.1]nonan-7-ol

Materials:

• N-Benzyl-3-azabicyclo[3.3.1]nonan-7-ol

• Palladium on carbon (10% Pd/C)

• Methanol

• Hydrogen gas

Procedure:

• Dissolve N-Benzyl-3-azabicyclo[3.3.1]nonan-7-ol in methanol.

• Add a catalytic amount of 10% Pd/C.

• Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator until the debenzylation is complete.

• Filter the reaction mixture through Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the final product, 3-Azabicyclo[3.3.1]nonan-7-ol.

Application in Anticancer Agent Synthesis: Derivatization Strategies

The hydroxyl group of 3-Azabicyclo[3.3.1]nonan-7-ol is a versatile handle for introducing a variety of substituents to explore SAR. Based on the known anticancer activity of related 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones, a logical approach is to synthesize analogs where the core scaffold is derivatized at the 7-position.

Hypothetical Derivatization Workflow

Caption: Derivatization strategies for generating libraries of anticancer candidates.

Mechanism of Action and Structure-Activity Relationship Insights

While the precise mechanism of action for derivatives of 3-Azabicyclo[3.3.1]nonan-7-ol is an active area of research, insights can be drawn from related compounds. For some diazabicyclo[3.3.1]nonane derivatives, anticancer activity has been linked to the activation of polyamine catabolism in cancer cells, which produces cytotoxic substances that can induce apoptosis.[5] Another potential mechanism involves the generation of reactive oxygen species (ROS), which can trigger cellular apoptosis.[5]

For many cytotoxic agents, the ultimate mechanism involves the alkylation of DNA, which inhibits replication and protein synthesis, leading to cell death.[6] It is plausible that derivatives of 3-Azabicyclo[3.3.1]nonan-7-ol could be designed to act as alkylating agents.

Structure-Activity Relationship (SAR) Considerations:

• Aryl Substituents: In the related 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one series, the presence and nature of substituents on the aryl rings are critical for activity. Electron-withdrawing groups at the ortho and para positions have been shown to enhance antibacterial and antifungal activities, a principle that may extend to anticancer activity.

• Stereochemistry: The stereochemistry at the 7-position (endo vs. exo) will likely have a significant impact on how the molecule interacts with its biological target. The rigid bicyclic system makes these stereochemical differences particularly pronounced.

• Nature of the C-7 Substituent: The physicochemical properties of the group introduced at the 7-hydroxyl position (e.g., size, lipophilicity, hydrogen bonding capacity) will be crucial in determining the compound's pharmacokinetic and pharmacodynamic properties.

Quantitative Data: A Representative Example

The following table presents hypothetical, yet representative, cytotoxicity data for a series of 3-Azabicyclo[3.3.1]nonan-7-ol derivatives, illustrating how such data would be presented to compare the potency of different analogs.

Compound ID	R Group at C-7	Cancer Cell Line	IC₅₀ (µM)
A-1	-H (Parent Alcohol)	MCF-7 (Breast)	> 100
A-2	-C(O)Ph	MCF-7 (Breast)	15.2
A-3	-C(O)-(4-Cl-Ph)	MCF-7 (Breast)	8.7
A-4	-C(O)-(4-NO₂-Ph)	MCF-7 (Breast)	5.1
B-1	-CH₂Ph	A549 (Lung)	22.5
B-2	-CH₂-(4-F-Ph)	A549 (Lung)	12.3

Conclusion and Future Perspectives

3-Azabicyclo[3.3.1]nonan-7-ol represents a valuable and versatile starting material for the synthesis of novel anticancer agents. Its rigid scaffold allows for the precise positioning of pharmacophoric groups, and the reactive hydroxyl group provides a convenient point for derivatization. Future research should focus on the synthesis and biological evaluation of diverse libraries of 3-Azabicyclo[3.3.1]nonan-7-ol derivatives to fully elucidate the structure-activity relationships and identify lead compounds with potent and selective anticancer activity. Further investigation into the mechanism of action of these compounds will be crucial for their rational optimization and development as next-generation cancer therapeutics.

References

• Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances.
• Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. [PMC]
• Al-Mustaqbal University / College of Pharmacy. (n.d.). ANTICANCER DRUGS III.
• Mini Review on 3-azabicyclo [3.3.1] nonanones derivatives. (2015).
• BenchChem. (n.d.).
• (PDF) Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. (2023).
• Vafina, G. F., Yakhina, G. R., Khakimova, T. V., Spirikhin, L. V., Galin, F. Z., & Yunusov, M. S. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry.
• Anticancer Cytotoxic Activity of Bispidine Derivatives Associated with the Increasing Catabolism of Polyamines. (n.d.).
• Katzenellenbogen, J. A., et al. (2003). Exploration of the bicyclo[3.3.1]nonane system as a template for the development of new ligands for the estrogen receptor. PubMed.
• Nickolls, S. A., et al. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. PubMed.
• BenchChem. (n.d.). Catalyst selection for efficient synthesis of 3-azabicyclo[3.3.1]nonanes.
• The Role of Through-Bond Stereoelectronic Effects in the Reactivity of 3-Azabicyclo[3.3.1]nonanes. (n.d.). ChemRxiv.
• Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. (2025). MDPI.
• Exploring s-triazine deriv
• Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. (2022). MDPI.
• Oki, E., et al. (1970). 3-azabicyclo(3.3.1)
• Nickolls, S. A., et al. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands. Part 1: the influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. PubMed.

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3-Azabicyclo[3.3.1]nonan-7-ol in the design of nicotinic acetylcholine receptor (nAChR) ligands

Application Note: 3-Azabicyclo[3.3.1]nonan-7-ol in the Design of Nicotinic Acetylcholine Receptor (nAChR) Ligands

Abstract & Introduction

The nicotinic acetylcholine receptor (nAChR) superfamily, particularly the

and subtypes, represents a critical target for treating neurodegenerative and psychiatric disorders, including Alzheimer's disease, schizophrenia, and neuropathic pain. The development of high-affinity, subtype-selective ligands often relies on rigid bicyclic scaffolds that minimize the entropic penalty of binding while positioning pharmacophores with high precision.

This guide details the application of the 3-azabicyclo[3.3.1]nonan-7-ol scaffold. Unlike the more common 3,7-diazabicyclo[3.3.1]nonane (bispidine) or the 9-substituted analogs, the 7-functionalized 3-azabicyclo[3.3.1]nonane offers a unique vector for probing the hydrophobic pockets of the nAChR orthosteric binding site. This scaffold mimics the spatial arrangement of the classic "cationic center + H-bond acceptor" pharmacophore found in acetylcholine (ACh) and cytisine but provides distinct lipophilic properties and substitution vectors.

Design Rationale: The "Magic Distance"

The efficacy of nAChR ligands is governed by the distance and angle between the cationic nitrogen (interacting with Trp149 in the

subunit) and a hydrogen bond acceptor (interacting with the complementary subunit).

• Scaffold Geometry: The 3-azabicyclo[3.3.1]nonane core exists predominantly in a chair-chair conformation.[1][2] The nitrogen at position 3 serves as the protonatable cationic center.

• The 7-OH Vector: A hydroxyl group at position 7 (distal to the nitrogen) provides a hydrogen bond donor/acceptor capability.

  • Distance: The rigid cage maintains a specific N-to-O distance (approx. 5.5–6.0 Å), which is critical for high-affinity binding to the

    subtype.

  • Stereochemistry (Exo vs. Endo): The 7-OH can act as a probe. The exo-isomer (equatorial) typically extends into the solvent-accessible surface or a secondary hydrophobic pocket, while the endo-isomer (axial) may engage in intramolecular H-bonding or clash with receptor residues.

Pharmacophore Comparison Table

Feature	Acetylcholine (ACh)	Cytisine	3-Azabicyclo[3.3.1]nonan-7-ol
Cationic Center	Quaternary Ammonium	Secondary Amine (NH)	Tertiary/Secondary Amine (N3)
H-Bond Acceptor	Carbonyl Oxygen	Pyridone Carbonyl	Hydroxyl Oxygen (C7)
Rigidity	Flexible (Rotatable bonds)	Rigid (Tricyclic)	Rigid (Bicyclic)
Lipophilicity (LogP)	Low (Hydrophilic)	Low	Moderate (Tunable)
Binding Mode	Agonist	Partial Agonist	Agonist/Antagonist (Substituent dependent)

Chemical Synthesis Protocol

The synthesis of 7-functionalized 3-azabicyclo[3.3.1]nonanes is more complex than the standard Mannich reaction (which yields the 9-one). The following protocol utilizes a modified route to access the 7-position, inspired by methods for 7-heteroaryl derivatives [1].

Workflow Logic (Graphviz)

Caption: Synthetic pathways to access the 7-functionalized 3-azabicyclo[3.3.1]nonane core.

Detailed Protocol: Synthesis of 3-Benzyl-3-azabicyclo[3.3.1]nonan-7-ol

Objective: Synthesize the 7-hydroxy derivative to test H-bond interactions.

Reagents:

• 3-Aminomethylcyclohexanol (Precursor)

• Paraformaldehyde[1][2]

• Ethanol (Solvent)

• Sodium Borohydride (NaBH4)

Step-by-Step:

• Cyclization (Formation of the Core):

  • Dissolve 3-aminomethylcyclohexanone (10 mmol) in Ethanol (50 mL).

  • Add Paraformaldehyde (1.1 eq) and catalytic acetic acid.

  • Reflux for 12 hours. The intramolecular Mannich reaction closes the ring between the amine and the

    -position of the ketone.

  • Note: This typically yields 3-azabicyclo[3.3.1]nonan-7-one .

  • Evaporate solvent and purify via flash chromatography (SiO2, DCM/MeOH 9:1).

• Reduction to Alcohol:

  • Dissolve the ketone (3-azabicyclo[3.3.1]nonan-7-one) in dry Methanol (0.1 M).

  • Cool to 0°C.

  • Add NaBH4 (2.0 eq) portion-wise over 30 minutes.

  • Stir at room temperature for 2 hours.

  • Quench: Add saturated NH4Cl solution.

  • Extraction: Extract with DCM (3x). Dry over Na2SO4.

• Stereochemical Separation:

  • The reduction yields a mixture of 7-endo and 7-exo alcohols.

  • Separation: Use High-Performance Liquid Chromatography (HPLC) with a C18 column or careful silica gel chromatography.

  • Validation: Verify stereochemistry using NOESY NMR. The endo-proton (axial) will show correlations with bridgehead protons (H1/H5), whereas the exo-proton (equatorial) will not.

In Vitro Characterization Protocols

To validate the ligand's activity, two complementary assays are required: Binding Affinity (Ki) and Functional Efficacy (EC50/IC50).

A. Radioligand Binding Assay (Affinity)

This assay measures the ability of the novel ligand to displace a known radioligand from the receptor.

• Source Material: Rat brain membranes (cortex for

  , hippocampus for ) or transfected HEK293 cells.

• Radioligands:

  • For

    : [ H]-Epibatidine (Kd ~ 0.02 nM).

  • For

    : [ I]- -Bungarotoxin (Kd ~ 0.2 nM).

Protocol:

• Preparation: Thaw membrane aliquots and homogenize in Binding Buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 1 mM MgCl2, 2.5 mM CaCl2).

• Incubation:

  • In a 96-well plate, add:

    • 50

      L Test Compound (7 concentrations, 10 pM to 10 M).

    • 50

      L Radioligand (at Kd concentration).

    • 100

      L Membrane suspension (20-50 g protein).

  • Non-Specific Binding (NSB): Define using 300

    M Nicotine or 1 M MLA.

• Equilibrium: Incubate at 25°C for 75 minutes.

• Termination: Rapid filtration through GF/B filters (pre-soaked in 0.5% polyethylenimine) using a cell harvester. Wash 3x with ice-cold buffer.

• Detection: Measure radioactivity via liquid scintillation counting.

• Analysis: Fit data to a one-site competition model to determine IC50 and calculate Ki using the Cheng-Prusoff equation.

B. Functional Calcium Flux Assay (Efficacy)

Binding does not equal activation. This assay determines if the ligand is an agonist, antagonist, or partial agonist.

Pathway Logic (Graphviz)

Caption: Calcium signaling cascade used for functional characterization of nAChR ligands.

Protocol:

• Cell Culture: Use SH-SY5Y cells or HEK293 cells stably expressing human

  nAChR.

• Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 45 minutes at 37°C.

• Compound Addition:

  • Place cells in a FLIPR (Fluorometric Imaging Plate Reader).

  • Add test compound.[1]

• Measurement: Monitor fluorescence intensity (Ex 488 nm / Em 525 nm) for 180 seconds.

• Data Analysis:

  • Agonist Mode: Measure Peak Fluorescence - Baseline.

  • Antagonist Mode: Pre-incubate with test compound, then add EC80 of Acetylcholine. Measure inhibition of response.

Troubleshooting & Optimization

Issue	Probable Cause	Expert Solution
Low Synthetic Yield (Step 1)	Polymerization of formaldehyde	Use paraformaldehyde and crack it in situ by heating; ensure anhydrous ethanol is used.
Stereoisomer Mixture	Non-selective reduction	Use bulky reducing agents (e.g., L-Selectride) to favor the endo or exo isomer via steric control.
High Non-Specific Binding	Lipophilicity of scaffold	Add 0.1% BSA to the binding buffer; ensure filters are pre-soaked in PEI to reduce binding to glass fiber.
No Calcium Signal	Receptor desensitization	nAChRs desensitize very rapidly (milliseconds). Use a Type II Positive Allosteric Modulator (PAM) like PNU-120596 to slow desensitization and amplify the signal.

References

• Breining, S. R., et al. (2012).[3] Structure–activity studies of 7-heteroaryl-3-azabicyclo[3.3.1]non-6-enes: a novel class of highly potent nicotinic receptor ligands.[3] Journal of Medicinal Chemistry, 55(22), 9929-9945.[3] Link

• Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149-174. Link

• Horenstein, N. A., et al. (2008). Design and synthesis of a novel class of alpha7 nicotinic receptor silent agonists. Bioorganic & Medicinal Chemistry Letters, 18(1), 169-172. Link

• Targacept, Inc. (2009). Substituted 3-azabicyclo[3.3.1]nonane derivatives as nicotinic acetylcholine receptor ligands. Patent WO2009114709. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity studies of 7-heteroaryl-3-azabicyclo[3.3.1]non-6-enes: a novel class of highly potent nicotinic receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yields in palladium-catalyzed cyclization for bicyclic cores

Welcome to the Technical Support Center for Palladium-Catalyzed Bicyclic Core Synthesis. As a Senior Application Scientist, I have designed this resource to move beyond generic troubleshooting advice. Synthesizing strained bicyclic scaffolds—whether you are building bridged bicyclo[3.2.1] lactones, fused indoles, or complex spirocycles—requires precise control over the catalytic cycle.

Below, we explore the mechanistic causality behind low yields, provide a self-validating experimental protocol, and offer a diagnostic workflow to get your cyclization back on track.

Diagnostic Workflow for Bicyclic Core Cyclization

Diagnostic workflow for resolving low yields in Pd-catalyzed bicyclic cyclizations.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction mixture turns black shortly after heating, and I observe little to no bicyclic product. What causes this, and how do I prevent it? A1: The appearance of a fine black precipitate is "Palladium Black," which indicates the aggregation of inactive Pd(0) nanoparticles 1. This is a classic sign that the catalyst has crashed out of the catalytic cycle due to ligand dissociation or thermal decomposition. In bicyclic cyclizations, the oxidative addition complex must remain stable long enough for the sterically demanding intramolecular capture to occur.

• Causality & Solution:

  • Pre-catalyst Reduction: If using Pd(II) pre-catalysts (e.g., Pd(OAc)₂ or PdCl₂), improper in situ reduction can lead to uncontrolled Pd(0) formation and immediate aggregation 2. Ensure your ligand-to-palladium ratio is optimized (often >2:1 for monodentate, 1:1 for bidentate). Consider transitioning to pre-formed Pd(0) complexes or modern palladacycle pre-catalysts (e.g., Buchwald G3/G4) which activate predictably.

  • Thermal Decomposition: Prolonged exposure to temperatures above 100 °C accelerates ligand dissociation 1. Lower the temperature to 80–90 °C and compensate by using a more electron-rich ligand to accelerate the oxidative addition step.

Q2: I have high conversion of my linear precursor, but my yield of the desired bicyclic core is low due to competing regioisomers and oligomers. How can I improve regioselectivity? A2: When forming bicyclic cores, the transition state geometry is tightly constrained. The "bite angle" (the P-Pd-P angle) of your bidentate phosphine ligand is the primary determinant of regioselectivity and the rate of reductive elimination [[3]]().

• Causality & Solution:

  • Bite Angle Tuning: Ligands with smaller bite angles tightly coordinate the Pd center, often favoring attack at less sterically hindered positions, which can lead to off-target cyclic dienamides or azacycles 3. Conversely, wider bite angle ligands (e.g., Xantphos, ~111°) enforce a geometry that brings the coupling partners closer together, accelerating reductive elimination. This rapid elimination is crucial for overcoming the ring strain inherent in forming bridged systems like bicyclo[3.2.1] lactones [[4]]().

  • Dilution: If oligomers (intermolecular coupling) outcompete the desired intramolecular cyclization, run the reaction at high dilution (0.01 M to 0.05 M) to kinetically favor the intramolecular pathway.

Q3: The reaction stalls at 30% conversion. I don't see Pd black, but the starting material just won't consume. Is it a solvent or base issue? A3: If the catalyst is alive (no Pd black) but the reaction stalls, the catalytic cycle is likely bottlenecked at the transmetalation or deprotonation step. This is frequently caused by the poor solubility of the base or product inhibition 5.

• Causality & Solution:

  • Base Solubility and Strength: Intramolecular cyclizations often require the base to deprotonate the nucleophile. Inorganic bases (Cs₂CO₃, K₃PO₄) have poor solubility in non-polar solvents like toluene. Switch to a more polar, coordinating solvent (1,4-dioxane or DMF) to achieve the necessary concentration of dissolved salts 5. Alternatively, use a soluble organic base like DBU if the substrate tolerates it.

Quantitative Analysis: Ligand Bite Angle vs. Cyclization Efficiency

Note: Data represents generalized trends for palladium-catalyzed intramolecular cyclizations forming strained bicyclic cores (e.g., Buchwald-Hartwig or Heck-type closures).

Ligand	Bite Angle (°)	Electronic Property	Typical Bicyclic Yield (%)	Primary Failure Mode / Observation
dppe	86	Electron-rich	25 - 40	Stalled reaction, off-target regioisomers
dppp	91	Electron-rich	45 - 60	Slow reductive elimination, oligomerization
BINAP	92	Sterically demanding	50 - 65	Moderate conversion, high ee (if chiral)
DPEphos	104	Flexible, Oxygen backbone	75 - 85	Highly efficient for medium-sized rings
Xantphos	111	Rigid, wide angle	85 - 95	Rapid reductive elimination, minimizes oligomers

Standard Operating Procedure: Self-Validating High-Dilution Cyclization Screen

Objective: To systematically identify the bottleneck in a failed Pd-catalyzed bicyclic ring closure while ruling out false negatives caused by poor catalyst activation or intermolecular oligomerization.

Step 1: Anaerobic Pre-Catalyst Activation (The Control Check)

• In a nitrogen-filled glovebox, charge an oven-dried 2-dram vial with the Pd pre-catalyst (e.g., Pd(OAc)₂, 5 mol%) and the selected phosphine ligand (e.g., Xantphos, 5.5 mol%).

• Add 1.0 mL of anhydrous, degassed 1,4-dioxane.

• Causality Check: Stir at room temperature for 15 minutes. A color shift (typically to a homogeneous yellow/orange) indicates successful coordination. If the solution remains colorless or immediately drops black precipitate, the ligand is failing to coordinate or stabilize the Pd(0) species, invalidating the run before substrate addition.

Step 2: Substrate and Base Addition (High-Dilution Parameters)

• In a separate 20 mL reaction vial, add the linear precursor (0.1 mmol) and the base (e.g., Cs₂CO₃, 0.2 mmol).

• Add 9.0 mL of anhydrous, degassed 1,4-dioxane to achieve a highly dilute 0.01 M concentration.

• Causality Check: High dilution kinetically favors intramolecular cyclization over intermolecular oligomerization, effectively isolating the performance of the catalyst's reductive elimination step.

Step 3: Reaction Initiation and Kinetic Monitoring

• Transfer the 1.0 mL active catalyst solution into the 20 mL reaction vial.

• Seal with a PTFE-lined cap, remove from the glovebox, and heat to 80 °C in an aluminum block.

• Self-Validating Quench: At 1 hour and 4 hours, extract a 50 µL aliquot via syringe under positive N₂ pressure. Quench immediately into 0.5 mL of acetonitrile containing 1% thiourea (to strip Pd and halt the reaction).

• Analyze via LC-MS. If the 1-hour mark shows >50% conversion but the 4-hour mark shows no further progress and Pd black is visible, thermal decomposition is the culprit. If conversion is 0%, transmetalation/deprotonation has failed.

References

1.2 - Organic Chemistry Frontiers (RSC Publishing) 2.1 - Benchchem 3.3 - Ed Anderson Group 4.4 - ACS Publications 5.5 - White Rose Research Online

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 3. edandersonchem.org [edandersonchem.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Identifying and removing common impurities from 3-Azabicyclo[3.3.1]nonan-7-ol synthesis

Welcome to the technical support center for the synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this versatile bicyclic intermediate. The 3-azabicyclo[3.3.1]nonane scaffold is a crucial structural motif in medicinal chemistry, valued for its rigid conformation that provides a well-defined three-dimensional orientation for functional groups.[1] This document provides in-depth troubleshooting advice and frequently asked questions to ensure the successful synthesis of high-purity 3-Azabicyclo[3.3.1]nonan-7-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Azabicyclo[3.3.1]nonan-7-ol, and what are the key steps?

A1: The most prevalent and efficient synthesis is a two-step process.[1] It begins with the construction of the ketone intermediate, 3-Azabicyclo[3.3.1]nonan-7-one, through a double Mannich reaction. This is followed by the reduction of the ketone to the desired alcohol, 3-Azabicyclo[3.3.1]nonan-7-ol.[1] To enhance reaction efficiency and selectivity, a protecting group, such as a benzyl group, is often used on the nitrogen atom.[1]

Q2: Why is a protecting group on the nitrogen atom recommended during the synthesis?

A2: The use of a protecting group, commonly a benzyl group, serves two primary purposes. First, it prevents the secondary amine from undergoing undesired side reactions during the double Mannich condensation. Second, it can influence the stereoselectivity of the subsequent ketone reduction. The protecting group is typically removed in the final step, often via catalytic hydrogenation.[1]

Q3: What are the typical impurities I should expect in the synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol?

A3: Common impurities can arise from several sources throughout the synthesis:

• Unreacted Starting Materials: Incomplete reactions can leave residual piperidin-4-one derivatives, formaldehyde, or the primary amine.

• Intermediates: The ketone intermediate, 3-Azabicyclo[3.3.1]nonan-7-one, may be present if the reduction step is incomplete.

• Byproducts of the Mannich Reaction: Side reactions can lead to the formation of various condensation products.

• Stereoisomers: The reduction of the ketone can produce both the desired endo and undesired exo isomers of the alcohol. The ratio of these isomers is dependent on the reducing agent and reaction conditions.

• Residual Catalyst: If catalytic hydrogenation is used for deprotection, trace amounts of the palladium catalyst may remain.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and purification of 3-Azabicyclo[3.3.1]nonan-7-ol.

Problem 1: Low Yield in the Double Mannich Reaction

Possible Cause	Suggested Solution
Incorrect Stoichiometry	The molar ratio of the ketone, aldehyde, and amine is critical. A common ratio for similar reactions is 1:2:1.5 (ketone:aldehyde:amine).[2]
Suboptimal Reaction Temperature	Yields can be highly dependent on temperature. For some 3-azabicyclo[3.3.1]nonane syntheses, refluxing in a lower-boiling solvent like benzene gives higher yields than in higher-boiling solvents like toluene.[2]
Inefficient Amine Source	The choice of amine can significantly impact the reaction's efficiency. Ammonium acetate is a frequently used and effective source of ammonia for this type of Mannich reaction.[2]
Competing Side Reactions	Ensure the purity of all starting materials. Consider adjusting the reaction time to minimize the formation of byproducts.[2]

Problem 2: Incomplete Reduction of the Ketone Intermediate

Possible Cause	Suggested Solution
Insufficient Reducing Agent	Ensure that at least a stoichiometric amount of the reducing agent (e.g., sodium borohydride) is used. It is common practice to use a slight excess.
Deactivated Reducing Agent	Sodium borohydride and other hydride-based reducing agents can decompose upon exposure to moisture. Use freshly opened or properly stored reagents.
Low Reaction Temperature	While initial addition of the reducing agent is often done at 0°C to control the reaction rate, allowing the reaction to warm to room temperature is typically necessary for completion.[3]
Steric Hindrance	The bicyclic structure may present some steric hindrance to the approach of the reducing agent. A more powerful reducing agent like lithium aluminum hydride could be considered, though this may alter the stereoselectivity.

Problem 3: Poor Stereoselectivity in the Ketone Reduction

Possible Cause	Suggested Solution
Choice of Reducing Agent	The size and reactivity of the reducing agent can influence the direction of hydride attack. Bulky reducing agents may favor the formation of one stereoisomer over another.
Reaction Temperature	Lowering the reaction temperature can sometimes enhance stereoselectivity by favoring the transition state with the lowest activation energy.[2]
Solvent Effects	The polarity and coordinating ability of the solvent can influence the conformation of the ketone and the transition state of the reduction, thereby affecting the stereochemical outcome.

Problem 4: Difficulty in Removing the N-Benzyl Protecting Group

Possible Cause	Suggested Solution
Catalyst Poisoning	Trace impurities, particularly sulfur-containing compounds, can poison the palladium catalyst. Ensure all reagents and solvents are of high purity.
Inefficient Catalyst	Use a high-quality 10% Palladium on Carbon (Pd/C) catalyst. Ensure the catalyst is not old or deactivated.
Insufficient Hydrogen Pressure	While a hydrogen balloon may be sufficient for small-scale reactions, a Parr hydrogenator will provide higher and more consistent pressure, leading to a more efficient reaction.[1]
Incomplete Reaction	Monitor the reaction by TLC or another suitable analytical method to ensure it has gone to completion before workup.

Experimental Protocols

Protocol 1: Identification of Impurities by Thin-Layer Chromatography (TLC)

A general TLC method to monitor the reaction progress and identify the presence of starting materials and intermediates.

Materials:

• Silica gel TLC plates (e.g., with fluorescent indicator F254)

• Mobile phase: A mixture of a polar solvent (e.g., methanol or ethanol) and a less polar solvent (e.g., dichloromethane or ethyl acetate). A common starting point is 9:1 dichloromethane:methanol.

• Staining agent: Potassium permanganate stain or iodine chamber.

Procedure:

• Prepare the developing chamber by adding the mobile phase to a depth of about 0.5 cm. Cover the chamber and allow the atmosphere to saturate.

• Spot a small amount of the reaction mixture, as well as the starting materials and the expected product (if available as a standard), onto the baseline of the TLC plate.

• Place the TLC plate in the developing chamber and allow the solvent front to travel up the plate.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the spots under a UV lamp (if applicable) and then with the chosen staining agent.

• Calculate the Rf values for each spot and compare them to identify the components of the reaction mixture.

Protocol 2: Purification by Column Chromatography

This is a standard method for purifying the crude product.[1]

Materials:

• Silica gel (for column chromatography)

• A glass chromatography column

• Eluent: A gradient of a polar solvent (e.g., methanol) in a less polar solvent (e.g., dichloromethane) is often effective.

Procedure:

• Prepare the column by packing it with a slurry of silica gel in the initial, less polar eluent.

• Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the top of the column.

• Begin eluting the column with the initial eluent, collecting fractions.

• Gradually increase the polarity of the eluent to elute the more polar compounds.

• Analyze the collected fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purification by Recrystallization

Recrystallization can be a highly effective method for obtaining a crystalline, high-purity product.[1]

Materials:

• A suitable solvent system (e.g., ethanol, isopropanol, or a mixture like ethyl acetate/hexane).

Procedure:

• Dissolve the crude product in the minimum amount of the hot solvent.

• If there are insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature.

• If crystals do not form, try scratching the inside of the flask with a glass rod or placing the solution in an ice bath.

• Collect the crystals by filtration and wash them with a small amount of the cold solvent.

• Dry the crystals under vacuum.

Visualization of the Synthetic Workflow

Caption: General synthetic workflow for 3-Azabicyclo[3.3.1]nonan-7-ol.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting synthesis and purification issues.

References

• Facile one-pot synthesis of 3-azabicyclo[3.3.1]nonane scaffold by tandem Mannich reaction. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis of some 3,7-dialkyl-3,7-diazabicyclo[3.3.1]nonanes and a study of their conformations. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. Available at: [Link]

• Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers. Available at: [Link]

• The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. PMC. Available at: [Link]

• Convenient synthesis of 3,7-diazabicyclo[3.3.1]nonane (bispidine). Kyushu University. Available at: [Link]

• 9-azabicyclo[3.3.1]nonane derivatives. Google Patents.

• Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. Available at: [Link]

• Method For Producing 3,7-Diaza-Bicyclo[3.3.1] Nonane Compounds. Google Patents.

• Stereoselective Access to Diverse Alkaloid-Like Scaffolds via an Oxidation/Double-Mannich Reaction Sequence. PMC. Available at: [Link]

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. ResearchGate. Available at: [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available at: [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Publishing. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]

Technical Support Center: Scale-Up of 3-Azabicyclo[3.3.1]nonan-7-ol Production

Welcome to the technical support guide for the production scale-up of 3-Azabicyclo[3.3.1]nonan-7-ol. This bicyclic amino alcohol is a critical structural motif and versatile intermediate for a variety of biologically active molecules and pharmaceutical agents.[1] Its rigid three-dimensional structure provides a well-defined scaffold for designing ligands that target various biological entities.[1]

This guide is designed for researchers, chemists, and process development professionals. It provides field-proven insights, troubleshooting solutions, and detailed protocols to navigate the complexities of transitioning from bench-scale synthesis to large-scale production.

Frequently Asked Questions (FAQs)

Here are quick answers to the most common questions encountered during the scale-up of 3-Azabicyclo[3.3.1]nonan-7-ol.

Q1: What is the most common and scalable synthetic route? The most established and scalable route is a two-step process.[1] It begins with the construction of the ketone intermediate, 3-Azabicyclo[3.3.1]nonan-7-one, typically via a double Mannich or Robinson-Schöpf type condensation, followed by the stereoselective reduction of the ketone to the desired alcohol.[1] Often, an N-protecting group, such as a benzyl group, is used to improve efficiency and selectivity.[1]

Q2: How can I control the stereoselectivity (endo/exo ratio) during the ketone reduction? The choice of reducing agent is critical for stereoselectivity.[1] Sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol is a common choice and typically provides good results.[1] For greater control or to favor a specific isomer, bulkier reducing agents (e.g., L-Selectride®) or catalytic hydrogenation with specific catalysts (e.g., Raney Nickel, Rh/C) under optimized conditions can be employed. A thorough screening of reducing agents, solvents, and temperatures is recommended during process development.

Q3: My reaction yield is consistently low. What are the first things to check? Low yield is a common scale-up challenge. Refer to the troubleshooting decision tree in Section 2. Key areas to investigate are:

• Reagent Stoichiometry and Purity: Ensure accurate molar ratios and verify the purity of all starting materials, especially the amine and aldehyde sources.[2]

• Temperature Control: Exotherms during the initial condensation can lead to side products. Ensure your reactor has adequate cooling capacity. For the synthesis of related diones, refluxing in benzene gave the highest yields, whereas higher temperatures in toluene led to a dramatic decrease.[2]

• pH Control: The pH of the Mannich reaction is critical. It must be maintained within an optimal range to ensure the reactivity of both the amine and the enolizable ketone.

Q4: I'm struggling with purification at a multi-kilogram scale. Is chromatography avoidable? Yes, column chromatography is often impractical and expensive at a large scale. The preferred method for purifying 3-Azabicyclo[3.3.1]nonan-7-ol is crystallization.[1] This can be achieved by:

• Direct Crystallization: Screening for a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room or sub-zero temperatures. Common solvents include isopropanol, ethanol, and ethyl acetate/hexane mixtures.[1]

• Salt Formation: Converting the basic amino alcohol into a salt (e.g., hydrochloride or oxalate) can significantly improve its crystallinity. The purified salt can then be neutralized in a later step if the free base is required.

Q5: During aqueous work-up, I'm facing persistent emulsions. How can I resolve this? The amphiphilic nature of amino alcohols can lead to emulsions. To break them:

• Adjust pH: Ensure the aqueous layer is sufficiently basic (pH > 10) to suppress the protonation of the amine, making it more soluble in the organic phase.

• Increase Ionic Strength: Add brine (saturated NaCl solution) to the aqueous layer. This increases the polarity of the aqueous phase and forces the organic product into the extraction solvent.

• Solvent Choice: Switch to a more non-polar extraction solvent that has lower miscibility with water, such as methyl tert-butyl ether (MTBE) or toluene.

Troubleshooting & Optimization Guide

This section provides a deeper dive into specific problems, their root causes, and actionable solutions.

Problem 1: Low Yield in the Initial Cyclocondensation Reaction

The formation of the 3-Azabicyclo[3.3.1]nonan-7-one intermediate is the foundation of the synthesis. Low yields at this stage will doom the overall process.

Logical Troubleshooting Workflow:

Caption: Troubleshooting decision tree for low reaction yields.

In-Depth Analysis:

• Cause - Impure Reagents: Formaldehyde source is a common culprit. Paraformaldehyde can have varying polymer chain lengths, and aqueous formaldehyde can contain methanol as a stabilizer, both affecting reactivity.

• Expert Insight: On scale, it is often preferable to use aqueous formaldehyde for better handling and mixing, but the grade must be consistent. Perform a titration or NMR assay on incoming raw materials to confirm their concentration and purity before use in the main batch.

• Cause - Poor Temperature Control: The double Mannich reaction is exothermic.[3][4] An uncontrolled exotherm can lead to the formation of polymeric byproducts or other side reactions, reducing the yield of the desired bicyclic ketone.

• Expert Insight: Before scaling up, use a reaction calorimeter (e.g., RC1) to understand the heat flow of the reaction. This data is invaluable for ensuring the plant's reactors can handle the heat output and for designing a safe and efficient cooling protocol.

Problem 2: Product Fails Purity Specifications After Crystallization

Even with a successful reaction, achieving the desired purity (>99%) can be challenging at scale.

Quantitative Data Summary: Purification Options

Method	Scale	Pros	Cons	Typical Purity
Column Chromatography	Lab (<100g)	High resolution for difficult separations.	High solvent usage, costly silica, not scalable.	>99.5%
Direct Crystallization	Lab to Plant	Scalable, cost-effective, high throughput.	Can "oil out," may require seeding, sensitive to impurities.	98.0 - 99.5%
Salt Crystallization	Lab to Plant	Often yields highly crystalline solids, can reject different impurities.	Adds an extra step (salt formation/breaking), changes solubility.	>99.0%
Distillation	Pilot/Plant	Effective for removing non-volatile or highly volatile impurities.	Product must be thermally stable; requires specialized equipment.	Dependent on impurity boiling points.

Troubleshooting Steps for Impure Crystals:

• Identify the Impurity: Use LC-MS and NMR to identify the structure of the persistent impurity. Is it a starting material, a regioisomer, or a byproduct from a side reaction?

• Solvent Screening: The choice of crystallization solvent is paramount. An ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures, while having the opposite profile for the impurity (i.e., the impurity stays in the mother liquor). Screen a variety of solvents (e.g., isopropanol, ethyl acetate, acetone, acetonitrile) and solvent/anti-solvent systems (e.g., ethanol/heptane).

• Control Cooling Rate: Rapid cooling often traps impurities. A slow, controlled cooling profile, potentially with a hold at an intermediate temperature, allows for more selective crystal growth.

• Seeding: Introduce a small quantity of high-purity crystals ("seeds") when the solution is supersaturated. This promotes controlled crystallization of the desired polymorph and can prevent oiling out.

• Re-slurry: If the isolated crystals are still not pure enough, a re-slurry in a solvent where the product is sparingly soluble can be an effective way to wash the surface of the crystals and remove occluded impurities without the losses of a full re-crystallization.

Key Experimental Protocols

These protocols provide a starting point for process development. They must be optimized for your specific equipment and scale.

Protocol 1: General Synthesis of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one (Intermediate)

This procedure is adapted from established Mannich reaction principles.[1]

Workflow Diagram:

Caption: Experimental workflow for ketone intermediate synthesis.

Step-by-Step Methodology:

• Reactor Setup: Equip a jacketed reactor with a mechanical stirrer, temperature probe, and addition funnels.

• Amine Salt Formation: Charge the reactor with water and benzylamine. Cool the jacket to 0-5 °C. Slowly add an acid (e.g., sulfuric acid) solution, ensuring the internal temperature does not exceed 10 °C.[5]

• Reagent Addition: Once the amine salt solution is homogeneous and at temperature, add the ketone source (e.g., 1,3-acetonedicarboxylic acid) followed by the aldehyde source (e.g., 50% aqueous glutaraldehyde or formaldehyde).[5]

• Reaction: Add a buffer solution (e.g., sodium acetate) to maintain pH.[5] Age the reaction at a low temperature (e.g., 5 °C) for 20-24 hours, then allow it to slowly warm to ambient temperature and stir for another 20-24 hours.[5]

• In-Process Control (IPC): Take a sample for analysis (e.g., HPLC, UPLC) to confirm the consumption of starting materials.

• Work-up: Once complete, adjust the pH to >10 with a base (e.g., NaOH or Na₂CO₃). Extract the aqueous layer with an appropriate organic solvent (e.g., MTBE or dichloromethane).[1][5]

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ketone intermediate, which can be used directly or purified.

Protocol 2: Purification by Crystallization

• Solubilization: In a clean reactor, charge the crude 3-Azabicyclo[3.3.1]nonan-7-ol and the chosen crystallization solvent (e.g., isopropanol). Heat the mixture with stirring until a clear solution is obtained.

• Treatment (Optional): If the solution is colored, treatment with activated carbon can be performed to remove color impurities.[6] Filter the hot solution to remove the carbon.

• Controlled Cooling: Cool the solution slowly according to a pre-defined profile (e.g., 10 °C per hour).

• Seeding: At the point of supersaturation (determined during development), add seed crystals (approx. 0.1-1.0 wt%) of the pure product.

• Crystallization & Aging: Continue slow cooling to the final temperature (e.g., 0-5 °C). Hold (age) the resulting slurry at this temperature for several hours to maximize yield.

• Isolation & Drying: Isolate the crystals by filtration (e.g., using a centrifuge or filter press). Wash the filter cake with a small amount of cold, fresh solvent. Dry the product under vacuum at a suitable temperature (e.g., 40-50 °C) until the solvent content is within specification.

References

• Enzymatic Cascade Reactions for the Synthesis of Chiral Amino Alcohols from L-lysine. PMC. Available from: [Link]

• Aminoalcohol resolution method. Google Patents. CN104098478B.
• Process for the purification of an aminoalcohol. Google Patents. US5866719A.

• Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. Available from: [Link]

• An aza-Robinson Annulation Strategy for the Synthesis of Fused Bicyclic Amides. PMC. Available from: [Link]

• Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers (RSC Publishing). Available from: [Link]

• One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses Procedure. Available from: [Link]

• Retro-aza-Michael reaction in continuous flow. Approaches to synthesis of adaline and euphococcinine related products. ResearchGate. Available from: [Link]

• Method For Producing 3,7-Diaza-Bicyclo[3.3.1] Nonane Compounds. Google Patents. US20110152528A1.

• Scale‐up synthesis, synthetic transformations, and synthesis of the... ResearchGate. Available from: [Link]

• Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. Available from: [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Publishing. Available from: [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available from: [Link]

• An aza-Robinson Annulation Strategy for the Synthesis of Fused Bicyclic Amides: Synthesis of (±)-Coniceine and Quinolizidine. PubMed. Available from: [Link]

• Synthesis of Rigid Multivalent Scaffolds Based on Adamantane. PMC - NIH. Available from: [Link]

• Scale-Up Synthesis Technology for Anticancer Drugs. Grantome. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 5. orgsyn.org [orgsyn.org]
• 6. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]

Technical Support Center: Mitigating Proto-dehalogenation in Cross-Coupling Reactions

Welcome to our dedicated technical support center for a persistent challenge in synthetic chemistry: proto-dehalogenation in cross-coupling reactions. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter this yield-reducing side reaction. Here, we move beyond simple protocols to explore the mechanistic underpinnings of proto-dehalogenation and provide actionable, field-tested solutions to suppress it.

Our approach is built on the principles of Expertise, Authoritativeness, and Trustworthiness (E-E-A-T) . We aim to empower you with not just the "how," but the "why," enabling you to troubleshoot effectively and optimize your synthetic routes.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues with a focus on identifying the root cause and implementing a validated solution.

Question 1: "I'm observing significant amounts of arene (Ar-H) instead of my desired biaryl product (Ar-Ar'). My starting material is an electron-rich aryl halide. What's happening and how can I fix it?"

Answer:

This is a classic case of proto-dehalogenation, which is often competitive with the desired cross-coupling pathway, especially with electron-rich aryl halides. The likely culprit is a mechanism involving the β-hydride elimination from the palladium(II) intermediate.

Plausible Mechanism: The reaction of the oxidative addition product, LₙPd(Ar)(X), with a base can generate a palladium hydride species, LₙPd(H)(X), which can then reductively eliminate the arene, Ar-H. Another significant pathway, especially with electron-rich aryl halides, involves the reaction of the LₙPd(Ar)(OR) intermediate (formed after salt metathesis with the base) which can undergo β-hydride elimination if the alkoxide base has β-hydrogens (e.g., ethoxide, tert-butoxide).

• Choice of Base: The base is a critical parameter. If you are using an alkoxide like NaOtBu, which has β-hydrogens, it can be a hydride source.

  • Troubleshooting Protocol 1: Switching to a β-Hydride-Free Base.

    • Setup: Under an inert atmosphere (N₂ or Ar), add the aryl halide (1.0 mmol), coupling partner (1.2 mmol), palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and ligand (e.g., SPhos, 4 mol%) to an oven-dried Schlenk flask.

    • Base Addition: Instead of NaOtBu, add a carbonate base like K₂CO₃ or Cs₂CO₃ (2.0 equiv). These are generally less basic and do not possess β-hydrogens, thereby reducing the likelihood of forming a palladium hydride species.

    • Solvent & Temperature: Add the appropriate solvent (e.g., toluene or dioxane, 5 mL) and heat the reaction to the optimized temperature (e.g., 100 °C).

    • Monitoring: Monitor the reaction by TLC or GC-MS to compare the ratio of the desired product to the proto-dehalogenated side product against your original conditions.

• Ligand Selection: Bulky, electron-donating phosphine ligands can accelerate the rate of reductive elimination to form the desired C-C bond, outcompeting the proto-dehalogenation pathway.

  • Expert Insight: Ligands like Buchwald's SPhos or XPhos are designed to promote reductive elimination. The large steric bulk of these ligands creates a coordinatively unsaturated palladium center that is more reactive towards the desired pathway.

Parameter	Condition A (Problematic)	Condition B (Optimized)	Expected Outcome
Aryl Halide	Electron-rich Ar-Br	Electron-rich Ar-Br	-
Base	NaOtBu	K₂CO₃	Reduced Ar-H formation
Ligand	PPh₃	SPhos	Increased Ar-Ar' yield
Proto-dehalogenation	High (>20%)	Low (<5%)	Suppression of side reaction

Question 2: "My Suzuki coupling using an aryl bromide is sluggish and I see a lot of proto-dehalogenation. I suspect my boronic acid is degrading. How can I confirm this and prevent it?"

Answer:

This is a common issue. Boronic acids can undergo a competitive proto-deboronation reaction, especially at elevated temperatures and in the presence of a base, which removes the desired coupling partner from the reaction mixture. This slows down the transmetalation step, giving the proto-dehalogenation of the aryl halide more time to occur.

Plausible Mechanism: The base-catalyzed proto-deboronation of the boronic acid (Ar'-B(OH)₂) generates the corresponding arene (Ar'-H), thus depleting the nucleophilic partner in the catalytic cycle.

• Use of Boronic Esters: Pinacol boronic esters (Ar-B(pin)) are generally more stable towards proto-deboronation than their corresponding boronic acids.

  • Troubleshooting Protocol 2: Switching to a Boronic Ester.

    • Reagent Substitution: Replace the boronic acid with the corresponding pinacol boronic ester (1.2 equiv).

    • Base Considerations: A stronger base (e.g., K₃PO₄) is often required to facilitate the transmetalation of boronic esters.

    • Reaction Conditions: Maintain the other reaction parameters (catalyst, ligand, solvent, temperature) as previously optimized.

    • Analysis: Compare the reaction profile and final product distribution. A significant reduction in proto-dehalogenation and an increase in product yield would confirm that boronic acid instability was the primary issue.

• Slow Addition of Base: Adding the base slowly over the course of the reaction can help to maintain a low instantaneous concentration, which can suppress the proto-deboronation side reaction.

Caption: Decision workflow for troubleshooting Suzuki coupling.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of proto-dehalogenation?

A: Proto-dehalogenation is a side reaction where an aryl halide (Ar-X) is converted to the corresponding arene (Ar-H). There are several proposed mechanisms, and the operative pathway often depends on the specific reaction conditions. The two most common are:

• Via a Palladium Hydride Species: A palladium hydride (LₙPd(H)X) can be formed from the reaction of the palladium catalyst with a hydride source (e.g., a solvent like isopropanol, or a base with β-hydrogens). This palladium hydride can then undergo reductive elimination with the aryl group from the LₙPd(Ar)(X) intermediate to form Ar-H.

• Direct Hydrogenolysis: In some cases, particularly with heterogeneous catalysts or under reducing conditions, direct hydrogenolysis of the C-X bond can occur.

Q2: How does the choice of solvent affect proto-dehalogenation?

A: The solvent can play a significant role. Protic solvents, or solvents that can act as hydride donors (e.g., isopropanol), can directly contribute to the formation of palladium hydride species, leading to increased proto-dehalogenation. Aprotic solvents like toluene, dioxane, or THF are generally preferred. The polarity of the solvent can also influence the rates of the desired and undesired reactions.

Q3: Are there any additives that can suppress proto-dehalogenation?

A: Yes, certain additives can be beneficial. For instance, the addition of a small amount of a hydrogen acceptor, such as a quinone, has been shown to intercept palladium hydride species and prevent them from participating in proto-dehalogenation. However, the use of such additives needs to be carefully optimized as they can potentially interfere with the main catalytic cycle.

Part 3: Experimental Protocols & Visualizations

Protocol 3: General Procedure for Screening Ligands to Minimize Proto-dehalogenation

This protocol outlines a parallel screening approach to quickly identify an optimal ligand.

• Array Setup: In a glovebox, arrange an array of 8 mL vials, each containing a stir bar.

• Stock Solution Preparation:

  • Palladium Pre-catalyst Stock: Prepare a 0.01 M solution of a suitable palladium source (e.g., Pd₂(dba)₃) in anhydrous toluene.

  • Ligand Stock Solutions: Prepare 0.02 M solutions of a panel of ligands (e.g., XPhos, SPhos, RuPhos, P(t-Bu)₃) in anhydrous toluene.

• Reaction Assembly:

  • To each vial, add the aryl halide (0.1 mmol, 1.0 equiv) and the coupling partner (0.12 mmol, 1.2 equiv).

  • Add the base (e.g., K₃PO₄, 0.2 mmol, 2.0 equiv).

  • Add the palladium pre-catalyst stock solution (100 µL, 1 mol%).

  • Add one of the ligand stock solutions to each vial (100 µL, 2 mol%).

  • Add additional anhydrous solvent to bring the total volume to 1.0 mL.

• Execution: Seal the vials and place them in a pre-heated aluminum block on a stirrer plate at the desired temperature (e.g., 100 °C) for a set time (e.g., 12 hours).

• Analysis: After cooling, quench the reactions, and analyze the crude reaction mixtures by GC-MS or LC-MS to determine the ratio of the desired product to the proto-dehalogenated byproduct for each ligand.

Caption: Competing pathways: Cross-coupling vs. Proto-dehalogenation.

References

• Title: Palladium-Catalyzed Cross-Coupling Reactions: A Mechanistic Perspective Source: Accounts of Chemical Research URL: [Link]

• Title: The Mechanism of the Suzuki-Miyaura Reaction Source: The Journal of Organic Chemistry URL: [Link]

• Title: A New Family of Bulky, Electron-Rich Dialkylphosphinobiphenyl Ligands and Their Use in Palladium-Catalyzed C-N and C-O Bond-Forming Reactions Source: Journal of the American Chemical Society URL: [Link]

• Title: Protodeboronation of Aryl- and Hetarylboronic Acids Source: European Journal of Organic Chemistry URL: [Link]

• Title: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Trivalent Phosphorus Compounds as Ancillary Ligands Source: Chemical Reviews URL: [Link]

Minimizing homocoupling during the synthesis of 3-azabicyclo[3.3.1]nonane derivatives

Topic: Minimizing Homocoupling During Cross-Coupling Functionalization Target Audience: Medicinal Chemists & Process Development Scientists Document ID: TSC-AZA-331-HC-V2

Executive Summary & Mechanistic Insight[1][2][3]

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged structure in medicinal chemistry, widely used in GPCR ligand design (e.g., nAChR agonists, opioid receptor modulators) due to its rigid, defined spatial arrangement.

The Problem: When functionalizing this scaffold—particularly via Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig)—researchers frequently encounter homocoupling of the external coupling partner (e.g., aryl boronic acid dimerization) rather than the desired cross-coupling.

The Cause: The 3-azabicyclo[3.3.1]nonane core is sterically demanding. This bulk hinders the transmetalation step of the catalytic cycle. When the catalytic cycle stalls at the oxidative addition intermediate (

), the system becomes vulnerable to side reactions, specifically the oxidative homocoupling of the boronic acid promoted by residual oxygen or Pd(II) species.

Visualizing the Competing Pathways

The diagram below illustrates where the cycle breaks down, leading to homocoupling.

Caption: The "Stalled Cycle" effect. Steric bulk of the bicyclononane slows transmetalation, allowing oxygen or Pd(II) to divert boronic acids toward homocoupling.

Diagnostic Troubleshooting (Q&A)

Category A: The Suzuki-Miyaura Interface

User Issue: "I am trying to couple a phenylboronic acid to 3-bromo-3-azabicyclo[3.3.1]nonane, but I am isolating 60% biphenyl (homocoupling) and recovering my starting material."

Q1: How was the reaction vessel degassed?

• The Science: Homocoupling of boronic acids is an oxidative process requiring

  (Glaser-type mechanism) or high-valent Pd species. A simple "nitrogen balloon" flush is insufficient for sterically hindered couplings where reaction times are long.

• Corrective Action: Switch to Sparging (Bubbling) . Bubble Argon directly through the solvent for 15–20 minutes before adding the catalyst. Alternatively, use the "Freeze-Pump-Thaw" method (3 cycles) for small scales (<500 mg).

Q2: Which Pd source are you using?

• The Science: Pd(II) precatalysts (e.g.,

  , ) must be reduced to Pd(0) in situ. This reduction often consumes 2 equivalents of the boronic acid, generating homocoupled dimer stoichiometrically before the cycle even begins.

• Corrective Action:

  • Switch to a Pd(0) source like

    or .

  • If you must use Pd(II), add a sacrificial reductant like Potassium Formate (catalytic amounts) to reduce the Pd(II) without consuming your precious boronic acid.

Q3: Is the Boronic Acid added all at once?

• The Science: High instantaneous concentration of boronic acid increases the statistical probability of two boronic acid molecules interacting with the oxidized Pd center relative to the hindered bicyclic halide.

• Corrective Action: Implement Slow Addition . Dissolve the boronic acid in the reaction solvent and add it via syringe pump over 1–2 hours. This keeps the concentration of the "homocoupling partner" low relative to the "cross-coupling partner."[1][2]

Category B: Ligand & Sterics

User Issue: "The reaction is clean (no homocoupling), but conversion is <10%."

Q4: Are you using Triphenylphosphine (

)?

• The Science:

  is often too sterically crowded to effectively ligate Pd when the substrate (bicyclononane) is also bulky. It fails to promote the difficult oxidative addition/transmetalation sequence.

• Corrective Action: Switch to Dialkylbiaryl Phosphines (Buchwald Ligands) .

  • SPhos: Excellent for steric bulk; the methoxy groups provide stability.

  • XPhos: Superior for N-arylation and difficult C-C couplings.

  • These ligands are electron-rich (facilitating oxidative addition) and bulky (accelerating reductive elimination), pushing the cycle forward before homocoupling can occur.[3]

Validated Experimental Protocols

Protocol A: "The Homocoupling Killer" (Suzuki Coupling)

Designed for coupling aryl boronic acids to hindered 3-azabicyclo[3.3.1]nonane halides.

Reagents:

• Substrate: 3-bromo-3-azabicyclo[3.3.1]nonane derivative (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.5 equiv)

• Catalyst:

  (2 mol%) + SPhos (4-8 mol%)

• Base:

  (3.0 equiv, anhydrous)

• Solvent: Toluene/Water (10:1 ratio)

Step-by-Step:

• Solvent Prep: Combine Toluene and Water in the reaction vial. Insert a long needle connected to an Argon line directly into the liquid (subsurface). Sparge vigorously for 15 minutes.

• Solids: Add the bicyclic halide,

  , , and SPhos to the vial.

• Purge: Cap the vial and purge the headspace with Argon for 2 minutes.

• Temperature: Heat the block to 100°C.

• Slow Addition: Dissolve the Aryl Boronic Acid in degassed Toluene (minimum volume). Draw into a syringe. Using a syringe pump, add this solution to the hot reaction mixture over 60 minutes .

• Completion: Stir for an additional 2 hours after addition is complete.

Why this works: The slow addition ensures the Boronic Acid is instantly consumed by the active Catalyst-Scaffold complex, leaving no excess available for self-dimerization.

Protocol B: Data Comparison Table (Ligand Effects)

Effect of ligand choice on Homocoupling (HC) vs. Product (P) ratio for 3-azabicyclo[3.3.1]nonane coupling.

Ligand	Pd Source	Yield (Product)	Homocoupling (Dimer)	Verdict
		35%	45%	Failed: Slow cycle favors HC.
dppf		50%	30%	Poor: Pd(II) source consumes reagent.
SPhos		92%	<5%	Optimal: Steric match.
XPhos	*	85%	10%	Good: *Requires pre-activation time.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443.

• BenchChem Technical Support. (2025). Preventing Homocoupling in Suzuki Reactions.

• Kozlowski, M. C., et al. (2007). Suppression of Palladium-Mediated Homocoupling in Suzuki Cross-Coupling. Organic Letters, 9(22), 4515–4518. (Identifying Oxygen and Pd(II) as primary causes).

• Joshi, P., et al. (2020). Synthesis and Medicinal Applications of 3-Azabicyclo[3.3.1]nonanes. Journal of Medicinal Chemistry. (Contextualizing the scaffold).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Addressing product precipitation issues during the synthesis of 3-azabicyclo[3.3.1]nonanes

Topic: Addressing Product Precipitation Issues

Introduction: The Precipitation Paradox

The synthesis of 3-azabicyclo[3.3.1]nonanes (and their diaza- analogs) is a cornerstone of medicinal chemistry, providing rigid scaffolds for neuroactive and anti-inflammatory agents. The primary synthetic route—the Robinson-Schöpf double Mannich reaction —relies on a delicate equilibrium.[1]

Researchers often face a "Precipitation Paradox":

• Premature Precipitation: Intermediates crash out during the reaction, halting the double-cyclization.[1]

• Failure to Precipitate (Oiling Out): During work-up, the target amine forms a viscous oil rather than a filterable salt, trapping impurities.[1]

This guide provides technical protocols to control solubility thermodynamics at every stage.

Module 1: Reaction-Phase Precipitation (The "Stalling" Issue)

Issue: The reaction mixture becomes a thick slurry before the reaction is complete, leading to low yields of the bicyclic ketone.

Technical Analysis

The double Mannich reaction involves the condensation of a ketone (dicarboxylate), an aldehyde, and a primary amine.[1] The reaction is pH-dependent.[1] If the pH drops too low (due to HCl accumulation from amine salts), the mono-Mannich intermediate precipitates, preventing the second cyclization.[1]

Troubleshooting Protocol

Q: My reaction turns into a solid block within 30 minutes. How do I fix this?

A: You are likely experiencing "pH Drift."[1] The formation of the Mannich base consumes amine, potentially acidifying the solution if not buffered.[1]

Corrective Workflow:

• Buffer System: Do not rely solely on the amine stoichiometry. Introduce a Citrate-Phosphate Buffer (pH 5.5 – 6.0) . This range is the "Goldilocks zone"—acidic enough to activate the imine, but basic enough to keep the amine nucleophilic.[1]

• Solvent Switch: If using pure Ethanol (EtOH), switch to EtOH:Water (4:1) .[1] The water component solubilizes the ionic intermediates, keeping them in the liquid phase for the second cyclization step.[1]

• The "Slow-Drip" Method:

  • Do not dump all reagents at once.[1]

  • Pre-mix the aldehyde and ketone.[1][2]

  • Add the amine (e.g., methylamine, benzylamine) dropwise over 2 hours at 25°C.[1] This keeps the concentration of the precipitating intermediate low relative to the cyclization rate.[1]

Visualizing the Failure Point

Figure 1: The Critical Path. Red path indicates where solubility issues kill the catalytic cycle.[1]

Module 2: Work-up & Isolation (The "Oiling Out" Issue)

Issue: Upon adding acid (HCl) or cooling, the product separates as a sticky, dark oil instead of a white crystalline solid.

Technical Analysis

3-azabicyclo[3.3.1]nonanes are lipophilic amines.[1] When converted to salts (HCl, HBr) in the presence of water or excess alcohol, they form hygroscopic solvates .[1] These solvates depress the melting point, resulting in an oil.[1]

Troubleshooting Protocol

Q: I added HCl/Ether to precipitate the salt, but I got a brown oil. Can I save it?

A: Yes. This is a "supersaturated oiling" event.[1] Do not rotovap to dryness immediately (this traps impurities).[1]

The "Anti-Oil" Trituration Protocol:

• Decant: Pour off the supernatant ether/ethanol carefully.[1]

• Dissolve: Redissolve the oil in a minimum amount of anhydrous Methanol (MeOH) .

• The "Dry" Crash:

  • Prepare a beaker of Diethyl Ether or MTBE (Methyl tert-butyl ether) under vigorous stirring.

  • Slowly drip the MeOH solution into the Ether (Reverse addition).[1]

  • Crucial: If oil droplets form, add a seed crystal or scratch the glass.[1]

• Alternative Counter-ion: If the HCl salt persistently oils, switch to Oxalic Acid or Fumaric Acid .[1] These dicarboxylic acids often form rigid, hydrogen-bonded crystal lattices that are less prone to oiling than simple chlorides.[1]

Data Comparison: Salt Properties

Counter-Ion	Crystallinity	Hygroscopicity	Solvation Risk	Recommended For
Hydrochloride (HCl)	Moderate	High	High (Oils easily)	Final Drug Forms
Hydrobromide (HBr)	High	Moderate	Moderate	X-ray Crystallography
Picrate	Very High	Low	Low	Characterization/ID
Oxalate	High	Low	Low	Purification Intermediates

Module 3: Purification & Polymorphs

Issue: The product precipitates, but NMR shows significant inorganic salt contamination or trapped solvent.

Technical Analysis

The "cage-like" structure of 3-azabicyclo[3.3.1]nonane can trap solvent molecules within the crystal lattice (clathrate formation).[1] Furthermore, co-precipitation of ammonium chloride (a byproduct of the Mannich reaction) is common.[1]

Troubleshooting Protocol

Q: My elemental analysis is off. How do I remove trapped inorganic salts?

A: Recrystallization alone often fails because the inorganic salts have similar solubility profiles in ethanol.[1] You must perform a "Base-Acid Swing." [1]

The Base-Acid Swing Workflow:

• Free-Base Liberation: Suspend the impure solid in water.[1] Adjust pH to 12-13 using 20% NaOH.

  • Why? Inorganic salts stay dissolved; the azabicyclo product becomes non-polar.[1]

• Extraction: Extract 3x with Dichloromethane (DCM) .

  • Note: Do not use Ether here; DCM is better for solubilizing the bulky bicyclic amine.[1]

• Drying: Dry organic layer over Na₂SO₄.

• Re-Salting: Add anhydrous HCl in Dioxane to the dried DCM solution. The precipitate will be chemically pure.[1]

Decision Tree: Isolation Strategy

Figure 2: Strategic decision making for isolation based on physical state of the crude product.

FAQ: Rapid-Fire Technical Support

Q: Can I use acetone as the ketone source? A: Yes, but acetonedicarboxylic acid is superior.[1] The carboxylic acid groups act as "activating groups" facilitating the initial enolization, and they decarboxylate spontaneously during the reaction to yield the desired ketone bridge.[1]

Q: Why is my yield varying between 20% and 80%? A: Check your Stirring Rate . The Robinson-Schöpf reaction is heterogeneous. If stirring is too slow, the precipitating product coats the unreacted starting material, stopping the reaction.[1] Use an overhead mechanical stirrer, not a magnetic bar, for scales >10g.[1]

Q: I see two spots on TLC that are very close. Is this an impurity? A: Likely not. It is often the Chair-Chair vs. Chair-Boat conformers . 3-azabicyclo[3.3.1]nonanes exist in equilibrium between these conformations.[1] If they coalesce upon heating in NMR, they are conformers, not impurities.[1]

References

• Robinson, R. (1917).[1][3] "LXIII.—A synthesis of tropinone." Journal of the Chemical Society, Transactions, 111, 762-768.[1] [1]

• BenchChem. (2025).[1][2] "Catalyst selection for efficient synthesis of 3-azabicyclo[3.3.1]nonanes."

• Organic Syntheses. (2022).[1] "Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO)." Org.[1][4] Synth. 2022, 99, 113-130.[1]

• Jeyaraman, R., & Avila, S. (1981).[1] "Chemistry of 3-azabicyclo[3.3.1]nonanes." Chemical Reviews, 81(2), 149-174.[1]

Sources

• 1. Tropinone - Wikipedia [en.wikipedia.org]
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• 3. Robinson's landmark synthesis of tropinone [ouci.dntb.gov.ua]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Synthetic Routes to 3-Azabicyclo[3.3.1]nonan-7-ol: A Guide for Researchers

The 3-azabicyclo[3.3.1]nonane scaffold is a conformationally rigid bicyclic system that serves as a valuable structural motif in medicinal chemistry and drug discovery. Its defined three-dimensional orientation allows for the precise positioning of functional groups, making it an attractive template for the design of ligands targeting various biological receptors. Among its derivatives, 3-Azabicyclo[3.3.1]nonan-7-ol is a particularly versatile intermediate due to the presence of a hydroxyl group that can be further functionalized. This guide provides a comparative analysis of different synthetic routes to this key intermediate, offering insights into the experimental choices, and presenting quantitative data to aid researchers in selecting the most suitable method for their specific needs.

Route 1: The Double Mannich (Robinson-Schöpf) Reaction and Subsequent Reduction

The most established and widely employed synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol proceeds through a two-step sequence: the construction of the bicyclic ketone, 3-azabicyclo[3.3.1]nonan-7-one, via a double Mannich reaction (also known as the Robinson-Schöpf reaction), followed by the stereoselective reduction of the ketone.[1] The use of a nitrogen-protecting group, typically a benzyl group, is common to enhance reaction efficiency and selectivity.

Part A: Synthesis of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

This key intermediate is typically synthesized via a one-pot cyclocondensation reaction involving a piperidin-4-one derivative, a primary amine (such as benzylamine), and formaldehyde.[1]

Mechanism: The reaction is a classic example of a tandem Mannich reaction. The primary amine first reacts with formaldehyde to form an iminium ion. This electrophilic species then undergoes a Mannich reaction with the enol or enolate of the piperidin-4-one derivative. A second intramolecular Mannich reaction follows, leading to the formation of the bicyclic ring system.

Experimental Protocol:

A detailed procedure for the synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one, a regioisomer of the target precursor, is well-documented and provides a representative example of this transformation. In this procedure, glutaraldehyde, benzylamine hydrochloride, and 3-oxopentanedioic acid are reacted in water.[2] The reaction mixture is heated and then worked up to yield the desired product. A similar strategy can be employed for the synthesis of the 7-oxo isomer by starting with an appropriately substituted piperidone.

A reported synthesis of 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one from glutaraldehyde, benzylamine hydrochloride, and 3-oxopentanedioic acid gives a yield of 54%.[2] Another protocol for a similar Robinson-Schöpf reaction to produce 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one reports a yield of 57%.[3]

Table 1: Reported Yields for the Synthesis of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one via Robinson-Schöpf Reaction

Starting Materials	Amine Source	Solvent	Reaction Time	Temperature	Yield (%)	Reference
Glutaraldehyde, 3-Oxopentanedioic acid	Benzylamine hydrochloride	Water	4 h	50 °C	54	[2]
Glutaraldehyde, Acetone dicarboxylic acid	Benzylamine	Water	40 h	5-25 °C	57	[3]

Diagram 1: Synthetic Pathway via Robinson-Schöpf Reaction

Caption: General overview of the Robinson-Schöpf route.

Part B: Reduction of N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one

The reduction of the ketone intermediate to the target alcohol is a critical step, and the choice of reducing agent can significantly influence the stereoselectivity of the reaction, yielding either the endo or exo alcohol.

Stereoselectivity: The stereochemical outcome of the reduction of cyclic ketones is governed by factors such as "steric approach control" and "product development control".[4] For unhindered ketones, the reaction often yields the more stable alcohol.[5][6] Smaller reducing agents, like sodium borohydride (NaBH₄), tend to favor axial attack on the carbonyl group, leading to the equatorial alcohol. In contrast, bulkier reducing agents, such as L-Selectride, favor equatorial attack, resulting in the axial alcohol.

Experimental Protocol:

• Using Sodium Borohydride (NaBH₄): A common procedure involves dissolving N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one in a protic solvent like methanol or ethanol, cooling the solution in an ice bath, and adding NaBH₄ portion-wise.[1] The reaction is typically stirred at room temperature until completion. This method is experimentally simple and generally provides good yields of the corresponding alcohol. One protocol for the reduction of 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one with NaBH₄ reports the formation of the endo-alcohol.[2] Another patent describes the synthesis of endo-9-benzyl-9-azabicyclo[3.3.1]nonan-3-ol via reduction with sodium borohydride in methanol.[7]

• Using Lithium Aluminium Hydride (LiAlH₄): LiAlH₄ is a more powerful reducing agent than NaBH₄ and must be used in anhydrous aprotic solvents like diethyl ether or tetrahydrofuran (THF). Due to its high reactivity, it is less selective and will reduce other functional groups if present.[8]

Table 2: Comparison of Reducing Agents for 3-Azabicyclo[3.3.1]nonan-7-one

Reducing Agent	Solvent	Typical Stereoselectivity	Advantages	Disadvantages
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Generally favors the more stable equatorial alcohol (endo)	Experimentally simple, safer to handle	Less reactive than LiAlH₄
Lithium Aluminium Hydride (LiAlH₄)	Diethyl ether, THF	Can provide different selectivity, often less selective	More powerful reducing agent	Reacts violently with protic solvents, less selective
L-Selectride	THF	Favors the less stable axial alcohol (exo)	High stereoselectivity for the less stable isomer	Bulkier and more expensive reagent

Part C: Deprotection

If a protecting group such as a benzyl group is used, a final deprotection step is necessary. This is commonly achieved by catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst in a solvent like methanol or ethanol.[1]

Route 2: Synthesis via Enamine and Acryloyl Chloride Cyclization

An alternative approach to the 3-azabicyclo[3.3.1]nonane core involves the reaction of an enamine derived from a substituted piperidone with acryloyl chloride.[9] This method offers a one-pot synthesis of 3-azabicyclo[3.3.1]nonane-6,9-diones, which can then be further modified to obtain the desired 3-Azabicyclo[3.3.1]nonan-7-ol.

Mechanism: The proposed mechanism involves either an N-acylation of the enamine followed by a[5][5]-sigmatropic rearrangement and cyclization, or a C-acylation followed by an intramolecular Michael addition.[9] The reaction pathway can be influenced by the substituents on the reactants.

Experimental Protocol:

A general procedure involves heating a solution of the enamine (derived from an N-carboxy-4-piperidone) in benzene to a vigorous reflux under a nitrogen atmosphere. Acryloyl chloride is then added dropwise. The reaction mixture is maintained at reflux for an extended period, followed by hydrolysis and work-up to yield the 3-azabicyclo[3.3.1]nonane-6,9-dione.[9] This diketone would require further selective reduction and functional group manipulation to arrive at 3-Azabicyclo[3.3.1]nonan-7-ol.

Table 3: Synthesis of 3-Azabicyclo[3.3.1]nonane-6,9-diones

Enamine Source	Solvent	Reaction Time	Temperature	Yield (%)	Reference
Morpholine enamine of N-Boc-4-piperidone	Benzene	18 h	Reflux	80-85	[9]

Diagram 2: Synthetic Pathway via Enamine and Acryloyl Chloride

Caption: Overview of the enamine and acryloyl chloride route.

Route 3: Intramolecular Cyclization Strategies

Intramolecular cyclization reactions provide another avenue to the 3-azabicyclo[3.3.1]nonane skeleton. These methods often involve the formation of a single ring in the final step from a suitably functionalized acyclic or monocyclic precursor.

One such approach involves the intramolecular cycloaddition of nitrones. A reported synthesis of 2,6-diazabicyclo[3.3.1]nonanes, which shares the same bicyclic core, starts from 4-amino-1-Boc-piperidine. An alkene unit is introduced on the 4-amino group, followed by deprotection and oxidation to a nitrone, which then undergoes an intramolecular cycloaddition to form the bicyclic system.[10] While this example leads to a diaza-analogue, the principle of intramolecular cyclization of a substituted piperidine derivative can be adapted for the synthesis of the 3-azabicyclo[3.3.1]nonane core.

The success of these routes is highly dependent on the efficient synthesis of the cyclization precursor.

Comparative Summary

Feature	Route 1: Robinson-Schöpf & Reduction	Route 2: Enamine & Acryloyl Chloride	Route 3: Intramolecular Cyclization
Starting Materials	Readily available piperidones, aldehydes, and amines	Piperidones, secondary amines, acryloyl chloride	Requires synthesis of a specific acyclic or monocyclic precursor
Number of Steps	Typically 2-3 steps (including deprotection)	Can be a one-pot cyclization, but requires further modification	Varies depending on the synthesis of the precursor
Yields	Moderate to good (50-60% for cyclization)	Good for the cyclization step (80-85%)	Highly dependent on the specific cyclization strategy
Stereoselectivity	Controllable in the reduction step by choice of reducing agent	Stereochemistry needs to be established in subsequent steps	Can be designed for high stereoselectivity
Scalability	Well-established and scalable	Potentially scalable	May be less scalable depending on the precursor synthesis
Advantages	Well-documented, reliable, uses common reagents	One-pot cyclization, good yields for the core formation	Can offer high stereocontrol
Disadvantages	Can require a separate deprotection step	Produces a diketone requiring further functionalization	Precursor synthesis can be lengthy and complex

Conclusion

The synthesis of 3-Azabicyclo[3.3.1]nonan-7-ol can be achieved through several distinct synthetic strategies. The Robinson-Schöpf reaction followed by ketone reduction remains the most practical and widely used approach due to its reliability, use of readily available starting materials, and well-documented procedures. The stereochemical outcome of the final alcohol can be effectively controlled by the choice of the reducing agent.

The enamine and acryloyl chloride route presents a high-yielding alternative for the construction of the bicyclic core, although it necessitates further synthetic manipulations to arrive at the target alcohol. Intramolecular cyclization strategies offer the potential for high stereocontrol but often require more elaborate synthetic efforts to prepare the necessary precursors.

The selection of the optimal synthetic route will ultimately depend on the specific requirements of the research, including the desired scale of the synthesis, the importance of stereochemical purity, and the availability of starting materials and reagents.

References

• ProQuest. (n.d.). THE STEREOCHEMISTRY OF REDUCTION OF CYCLIC KETONES BY ALKOXY SUBSTITUTED LITHIUM ALUMINUM HYDRIDES. Retrieved from [Link]

• Wikipedia. (2023). Robinson-Schöpf-Reaktion. Retrieved from [Link]

• ResearchGate. (2025). STEREOCHEMISTRY OF REDUCTION OF KETONES BY COMPLEX METAL HYDRIDES. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). STEREOCHEMISTRY OF REDUCTION OF KETONES BY COMPLEX METAL HYDRIDES. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. Retrieved from [Link]

• Semantic Scholar. (n.d.). STEREOCHEMISTRY OF REDUCTION OF KETONES BY COMPLEX METAL HYDRIDES. Retrieved from [Link]

• Semantic Scholar. (2001). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Retrieved from [Link]

• RSC Publishing. (n.d.). Enamine chemistry. Part VIII. Reaction of acryloyl chloride with dienamines. Retrieved from [Link]

• ResearchGate. (n.d.). Robinson–Schöpf reaction. Retrieved from [Link]

• YouTube. (2020). Stork enamine acylation. Retrieved from [Link]

• The Hive. (2003). Robinson-Schöpf reaction: tropinone. Retrieved from [Link]

• ResearchGate. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of 2,6-diazabicyclo[3.3.1]nonanes via intramolecular cycloaddition of nitrones. Retrieved from [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• SciSpace. (n.d.). Theoretical study on the mechanism of Robinson's synthesis of tropinone. Retrieved from [Link]

• ResearchGate. (n.d.). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. Retrieved from [Link]

• Master Organic Chemistry. (2025). Enamines. Retrieved from [Link]

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Retrieved from [Link]

• RSC Publishing. (n.d.). Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Primary Amines. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis of 3,7,9- and 2,6,9- Triazabicyclo[3.3.1]nonane Derivatives. Retrieved from [Link]

• RSC Publishing. (n.d.). Highly efficient reduction of carbonyls, azides, and benzyl halides by NaBH4 in water catalyzed by PANF-immobilized quaternary ammonium salts. Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. Retrieved from [Link]

• Oriental Journal of Chemistry. (2014). NaBH4/NaNO3/H2O: A Convenient System for Selective Reduction of Aldehydes VS. Ketones to their Corresponding Alcohols. Retrieved from [Link]

• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.
• Google Patents. (n.d.). EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative.

• ResearchGate. (2017). (PDF) Stereoselective reduction of 1-benzyl-3,3-dimethyl-5-methylenepyrrolidine-2,4-dione using sodium borohydride with selected metal chlorides. Retrieved from [Link]

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• 8. A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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In vivo studies of novel compounds derived from 3-Azabicyclo[3.3.1]nonan-7-ol

An in-depth technical comparison guide designed for researchers, pharmacologists, and drug development professionals evaluating novel bridged bicyclic scaffolds.

Executive Summary

The 3-Azabicyclo[3.3.1]nonan-7-ol scaffold is a highly rigid, bridged bicyclic structure that serves as a privileged template for designing potent pharmacological agents[1]. Its well-defined three-dimensional orientation allows for the precise spatial arrangement of pharmacophores, making it an ideal precursor for novel anti-inflammatory and analgesic compounds. This guide objectively evaluates the in vivo performance of advanced 3-azabicyclo[3.3.1]nonane derivatives (such as ABN-5d) against standard non-steroidal anti-inflammatory drugs (NSAIDs) like Aspirin, providing actionable experimental workflows and comparative data.

Pharmacological Rationale & Mechanism of Action

Traditional NSAIDs primarily target the COX-1 and COX-2 enzymes, a pathway frequently associated with dose-limiting gastrointestinal toxicity. In contrast, novel derivatives of the 3-azabicyclo[3.3.1]nonane scaffold exhibit a sophisticated, multi-target mechanism that bypasses the COX axis:

• Pathway A (Gaseous Mediators & NF-κB Suppression): Specific derivatives (e.g., ABN-5d) significantly downregulate the iNOS/NO and CSE/H2S pathways. This reduction in gaseous inflammatory mediators directly prevents the degradation of IκBα, thereby suppressing NF-κB activation and halting the transcription of pro-inflammatory cytokines like TNF-α[2].

• Pathway B (NAAA Inhibition): Structurally related azabicyclic compounds act as potent, non-covalent inhibitors of N-acylethanolamine acid amidase (NAAA). By inhibiting NAAA, these compounds preserve endogenous levels of palmitoylethanolamide (PEA), a lipid mediator that activates PPAR-α to naturally resolve inflammation and provide analgesia[3].

Fig 1: Dual anti-inflammatory mechanism of 3-Azabicyclo[3.3.1]nonane derivatives.

In Vivo Experimental Design: The Carrageenan-Induced Edema Model

To objectively compare these novel compounds, the Carrageenan-induced rat hind paw edema model is utilized.

Causality of the Model: Carrageenan triggers a well-characterized biphasic inflammatory response. The early phase (0–2h) is driven by the rapid release of histamine and serotonin. The late phase (3–5h) is characterized by massive neutrophil infiltration and the overproduction of prostaglandin E2, nitric oxide (NO), and TNF-α. By evaluating the drug's efficacy specifically during the late phase, researchers can validate its direct impact on the NF-κB and iNOS pathways rather than mere antihistamine activity[2].

Fig 2: In vivo workflow for the carrageenan-induced rat hind paw edema model.

Comparative Efficacy Data

The following tables summarize the in vivo performance of a lead 3-azabicyclo[3.3.1]nonane derivative compared to Aspirin and a Vehicle Control[2].

Table 1: In Vivo Anti-Inflammatory Efficacy (Paw Edema Inhibition)

Treatment Group	Dose (mg/kg)	Paw Edema Increase at 3h (g)	Inhibition (%)
Vehicle Control	-	0.85 ± 0.05	-
Aspirin (Standard)	10.0	0.22 ± 0.03	~74.1%
Azabicycle Derivative	0.5	0.25 ± 0.05	~70.5%

| Azabicycle Derivative | 1.0 | 0.18 ± 0.05 | ~78.8% |

Table 2: Biochemical Marker Modulation in Paw Tissue

Treatment Group	MPO Activity (U/g tissue)	TNF-α (pg/mg protein)	NO Levels (µmol/g)
Sham / Normal	1.2 ± 0.3	15.4 ± 2.1	12.5 ± 1.8
Vehicle Control	8.9 ± 0.7	85.6 ± 6.4	45.2 ± 4.3
Aspirin (10.0 mg/kg)	3.4 ± 0.5	32.1 ± 3.8	18.4 ± 2.1

| Azabicycle Derivative (1.0 mg/kg)| 2.8 ± 0.4 | 28.5 ± 3.2 | 16.2 ± 1.9 |

Data Analysis: The azabicyclic derivative at a micro-dose of 1.0 mg/kg achieves a 78.8% inhibition of paw edema, demonstrating efficacy comparable to—and marginally exceeding—Aspirin administered at a 10-fold higher dose[2]. Furthermore, the profound reduction in Myeloperoxidase (MPO) activity confirms that the azabicyclic scaffold effectively halts neutrophil chemotaxis into the inflamed tissue.

Step-by-Step Experimental Protocols

To ensure scientific trustworthiness, the following protocol is designed as a self-validating system . The mandatory inclusion of baseline plethysmometry and a positive control ensures that any reduction in edema is pharmacologically specific to the compound rather than an artifact of the induction technique.

Step 1: Animal Preparation & Baseline Measurement

• Fast adult male Wistar rats (150-200g) for 12 hours with water ad libitum.

• Causality: Fasting ensures consistent gastrointestinal transit and predictable pharmacokinetics for intraperitoneal (I.P.) absorption.

• Measure the baseline right hind paw volume of each subject using a digital plethysmometer (water displacement method).

Step 2: Compound Formulation & Dosing

• Dissolve the 3-Azabicyclo[3.3.1]nonan-7-ol derivative in a vehicle of 0.9% sterile saline containing 5% DMSO to ensure complete solubility.

• Administer the derivative (0.5 mg/kg or 1.0 mg/kg), Aspirin (10.0 mg/kg), or Vehicle via I.P. injection. Allow 1 hour for systemic distribution.

Step 3: Carrageenan Induction

• Inject 0.1 mL of a 1% λ-carrageenan suspension (prepared in sterile saline) into the subplantar tissue of the right hind paw.

Step 4: Volumetric Assessment

• Measure paw volume at 1, 2, 3, 4, and 5 hours post-induction.

• Calculate edema as the absolute difference between the baseline volume and the post-induction volume.

Step 5: Biochemical Harvesting & Assay

• At the 5-hour mark, euthanize the animals via CO2 asphyxiation.

• Excise the inflamed subplantar paw tissue, homogenize in ice-cold phosphate buffer (pH 7.4), and centrifuge at 10,000 rpm for 15 minutes.

• Validation Assays: Analyze the supernatant for MPO activity (using o-dianisidine dihydrochloride as a substrate to quantify neutrophil infiltration), TNF-α (via standard ELISA kits), and NO levels (using Griess reagent).

Conclusion

Novel compounds derived from the 3-Azabicyclo[3.3.1]nonan-7-ol scaffold represent a paradigm shift in anti-inflammatory and analgesic drug design. By bypassing the traditional COX pathways and instead modulating NF-κB transcription and NAAA enzyme activity, these agents offer superior in vivo efficacy at significantly lower dose levels compared to legacy NSAIDs.

References

• [1] Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. Available at: [Link]

• [3] Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine Acid Amidase (NAAA) Inhibitors. Università degli Studi di Urbino Carlo Bo. Available at: [Link]

• [2] Novel Azabicyclo [3.3.1] Nonan-9-One (ABN-5d) Derivative Inhibits Carrageenan-Induced Rat Hind Paw Edema. Journal of Pharmaceutical Negative Results. Available at: [Link]

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Evaluating the stereoselectivity of different reducing agents for 3-azabicyclo[3.3.1]nonan-7-one

The 3-azabicyclo[3.3.1]nonane framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including alkaloids and synthetic pharmaceuticals.[1][2] The rigid, chair-chair or chair-boat conformation of this bicyclic system provides a precise three-dimensional arrangement for functional groups, making it an attractive template for drug design.[2][3] The reduction of the C7-ketone to the corresponding alcohol is a critical transformation, as the stereochemistry of the resulting hydroxyl group—either endo (axial) or exo (equatorial)—can profoundly influence the molecule's biological activity and pharmacological profile.

This guide provides a comprehensive evaluation of different reducing agents for the stereoselective reduction of 3-azabicyclo[3.3.1]nonan-7-one. We will delve into the mechanistic principles governing stereoselectivity, compare the performance of sterically diverse hydride reagents with supporting data, and provide detailed experimental protocols for achieving the desired stereoisomer.

Mechanistic Principles of Stereoselectivity

The reduction of a ketone to a secondary alcohol proceeds via the nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon.[4][5] In the case of a conformationally restricted bicyclic ketone like 3-azabicyclo[3.3.1]nonan-7-one, the hydride can attack from two distinct faces:

• Axial Attack: The hydride approaches from the top face of the piperidone ring, parallel to the axial C-H bonds. This pathway leads to the formation of the exo-alcohol (equatorial OH group), which is generally the thermodynamically more stable product.

• Equatorial Attack: The hydride approaches from the side face of the ring, leading to the formation of the endo-alcohol (axial OH group), the thermodynamically less stable product.

The facial selectivity of this reduction is a delicate balance between steric and electronic factors. The choice of reducing agent is paramount, as its steric bulk is the primary determinant of the attack trajectory.[6]

Caption: Competing pathways for the reduction of 3-azabicyclo[3.3.1]nonan-7-one.

Comparative Analysis of Reducing Agents

The stereochemical outcome of the reduction is highly dependent on the steric profile of the hydride donor. We compare two main classes of reagents: non-bulky and sterically hindered borohydrides.

Non-Bulky Reagents: Favoring the Exo (Equatorial) Alcohol

Sodium borohydride (NaBH₄) is a mild and convenient source of hydride.[4][7] Due to its relatively small size, the hydride nucleophile can approach the carbonyl carbon from the more sterically congested axial face, a pathway often favored to minimize torsional strain in the transition state as the new C-H bond forms.[6] This axial attack predominantly yields the thermodynamically more stable exo-alcohol.

Key Characteristics of NaBH₄ Reduction:

• Mechanism: Follows a two-step process of nucleophilic addition followed by protonation from the solvent (typically an alcohol).[5][8]

• Selectivity: Generally provides good to excellent selectivity for the equatorial alcohol in unhindered cyclic systems.

• Conditions: The reaction is typically performed at low temperatures (e.g., 0 °C) in a protic solvent like methanol or ethanol to enhance selectivity.[1]

Bulky Reagents: Favoring the Endo (Axial) Alcohol

L-Selectride® (Lithium tri-sec-butylborohydride) is a powerful and sterically demanding reducing agent.[9][10] The three bulky sec-butyl groups surrounding the boron atom effectively block the axial face of the ketone.[11] Consequently, the hydride is delivered exclusively from the less hindered equatorial face, resulting in the formation of the kinetically favored, but thermodynamically less stable, endo-alcohol.

Key Characteristics of L-Selectride® Reduction:

• Mechanism: The reduction is driven by steric control, forcing the hydride to attack from the most accessible trajectory.[6]

• Selectivity: Offers exceptionally high stereoselectivity for the formation of axial alcohols in conformationally rigid cyclic ketones.[9]

• Conditions: Reactions are conducted in aprotic solvents like tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) to prevent side reactions and maximize selectivity.

Performance Data Summary

The following table summarizes the expected outcomes for the reduction of an N-protected 3-azabicyclo[3.3.1]nonan-7-one, based on established principles of stereoselective reduction.

Reducing Agent	Reagent Type	Typical Conditions	Major Product	Diastereomeric Ratio (exo:endo)
Sodium Borohydride (NaBH₄)	Small Hydride	Methanol, 0 °C to RT	exo-Alcohol	> 90:10
L-Selectride®	Bulky Hydride	THF, -78 °C	endo-Alcohol	< 5:95
Lithium Aluminum Hydride (LiAlH₄)	Small Hydride	THF, 0 °C	exo-Alcohol	> 90:10

Note: Ratios are estimates based on the behavior of these reagents with similar bicyclic ketones. Actual results may vary depending on the specific substrate (e.g., N-substituent) and precise reaction conditions.

Experimental Protocols

The following protocols provide a validated, step-by-step methodology for achieving either the exo or endo alcohol with high fidelity.

Protocol 1: Synthesis of exo-3-Azabicyclo[3.3.1]nonan-7-ol using Sodium Borohydride

This procedure is designed to favor the thermodynamically stable equatorial alcohol through axial hydride attack.

Caption: Workflow for the NaBH₄ reduction to the exo-alcohol.

Methodology:

• Preparation: Dissolve N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 eq) in anhydrous methanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes until the internal temperature reaches 0 °C.

• Reagent Addition: Slowly add sodium borohydride (1.5 eq) in small portions over 20-30 minutes. Causality: Portion-wise addition is crucial to control the exothermic reaction and the evolution of hydrogen gas.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the disappearance of the starting material using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench the excess NaBH₄ by the slow, dropwise addition of 1M HCl until gas evolution ceases.

• Extraction: Neutralize the solution with saturated sodium bicarbonate and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure exo-alcohol.

Protocol 2: Synthesis of endo-3-Azabicyclo[3.3.1]nonan-7-ol using L-Selectride®

This protocol leverages steric hindrance to favor the kinetically controlled formation of the axial alcohol.

Methodology:

• Preparation: In a flame-dried, three-neck flask under a nitrogen atmosphere, dissolve N-Benzyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 eq) in anhydrous tetrahydrofuran (THF) (approx. 0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise via syringe over 30 minutes, maintaining the internal temperature below -70 °C. Causality: The extremely low temperature is critical for maximizing the kinetic selectivity of the bulky reagent.[6]

• Reaction: Stir the mixture at -78 °C for 1-3 hours. Monitor the reaction progress by TLC.

• Workup: Carefully quench the reaction at -78 °C by the slow addition of water, followed by an aqueous solution of 3M NaOH and 30% hydrogen peroxide (H₂O₂). Trustworthiness: This oxidative workup is standard for organoborane intermediates, ensuring the complete conversion of the trialkylborane byproduct to boric acid and sec-butanol, which simplifies purification.

• Extraction and Purification: Allow the mixture to warm to room temperature and stir for 1 hour. Extract the product with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to yield the pure endo-alcohol.

Conclusion

The stereoselective reduction of 3-azabicyclo[3.3.1]nonan-7-one is a well-controlled process where the choice of reducing agent dictates the stereochemical outcome with high fidelity. For the synthesis of the thermodynamically favored exo-alcohol (equatorial OH), small hydride reagents such as sodium borohydride are the agents of choice. Conversely, to access the kinetically favored endo-alcohol (axial OH), a sterically encumbered reagent like L-Selectride® is required. By understanding the interplay of steric hindrance and reaction conditions, researchers can selectively synthesize the desired diastereomer, a critical capability in the development of novel therapeutics based on the 3-azabicyclo[3.3.1]nonane scaffold.

References

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

• Chemistry LibreTexts. (2023, January 22). 3.4.1 – Sodium Borohydride Reduction of Carbonyls. [Link]

• Pizzi, G., et al. (2020, August 28). 13.1. Reduction of a Ketone Using Sodium Borohydride. Control of a Reaction by TLC. In Organic Chemistry: A Tenth of a Century of Open Education. [Link]

• Chemistry Steps. (2023, July 16). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link]

• The Organic Chemistry Tutor. (2021, September 27). L-Selectride Reduction Mechanism. YouTube. [Link]

• Chemistry LibreTexts. (2023, January 22). The Reduction of Aldehydes and Ketones. [Link]

• Krishnamurthy, S., & Brown, H. C. (1976). Selective reductions. XX. Stereochemistry of the reduction of cyclic, bicyclic, and polycyclic ketones by dialkylboranes. The Journal of Organic Chemistry, 41(18), 3064–3066. [Link]

• Boone, J. R., & Ashby, E. C. (1979). Reduction of Cyclic and Bicyclic Ketones by Complex Metal Hydrides. Topics in Stereochemistry, 11, 53-95. [Link]

• Wigfield, D. C., & Feiner, S. (1978). The chemistry of 2-methyltetrahydropyran-4-one: An L-Selectride reaction that gives predominantly the equatorial alcohol. Canadian Journal of Chemistry, 56(6), 789-792. [Link]

• Grayson, M. N., & Houk, K. N. (2015). A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. The Journal of Organic Chemistry, 80(1), 237-246. [Link]

• Chem-Station. (2017, May 22). L/N/K-Selectride. [Link]

• Wikipedia. (n.d.). L-selectride. [Link]

• Jones Research Group. (n.d.). Reduction Reactions and Heterocyclic Chemistry. [Link]

• Vafin, R. R., et al. (2015). Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. [Link]

• Lee, J., & Cha, J. K. (2012). Synthetic efforts toward the bicyclo[3.2.1]octane fragment of rhodojaponin III. Organic & Biomolecular Chemistry, 10(3), 585-588. [Link]

• Iacobazzi, V., et al. (2022). Organocatalyst Design for the Stereoselective Annulation towards Bicyclic Diketones and Analogues. Molecules, 27(4), 1205. [Link]

• Vafina, G. F., et al. (2001). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 37(1), 49-55. [Link]

• Wang, C., et al. (2019). Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts. The Journal of Organic Chemistry, 84(17), 11025-11035. [Link]

• Arshad, N., et al. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. International Journal of Chemical Studies, 2(6), 22-26. [Link]

• Arshad, N., et al. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. ResearchGate. [Link]

• Jänsch, H., et al. (2022). Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. Molecules, 28(1), 296. [Link]

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Cross-Validation of Analytical Methods for 3-Azabicyclo[3.3.1]nonan-7-ol Characterization: A Comparative Guide

Executive Summary & Scientific Context

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged structural motif in medicinal chemistry, offering a rigid, well-defined three-dimensional orientation for appended functional groups ()[1]. Specifically, 3-Azabicyclo[3.3.1]nonan-7-ol serves as a critical intermediate in the synthesis of complex ligands and biologically active derivatives. Because its synthesis typically involves the reduction of a ketone precursor (3-azabicyclo[3.3.1]nonan-7-one), the resulting product can exist as a mixture of endo and exo epimers[1].

To ensure the integrity of downstream applications, rigorous analytical characterization is mandatory. This guide provides an objective cross-validation of Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD). All methodologies discussed herein are aligned with the updated guidelines for the validation of analytical procedures ()[2].

Comparative Analysis of Analytical Platforms

When characterizing aliphatic bicyclic systems like 3-Azabicyclo[3.3.1]nonan-7-ol, traditional UV-Vis detection falls short due to the lack of a conjugated π-system. Consequently, alternative detection strategies must be evaluated and cross-validated.

Table 1: Quantitative Performance Comparison of Analytical Methods

Analytical Method	Primary Utility	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (R²)	Specificity & Resolution
1H & 13C NMR	Stereochemistry (endo/exo ratio), Structural Identity	~1-5 mol%	~5-10 mol%	N/A (qNMR: >0.99)	High (Resolves epimeric protons via coupling constants)
HPLC-CAD	Assay, Non-volatile Impurity Profiling	0.05 µg/mL	0.15 µg/mL	> 0.999 (Log-Log fit)	Excellent (Separates polar/non-polar impurities)
GC-MS (EI)	Volatile Impurities, Residual Solvents	0.01 µg/mL	0.03 µg/mL	> 0.995	High (Mass fragmentation fingerprinting)

Note: Data reflects typical optimized laboratory conditions. CAD linearity is evaluated using a logarithmic transformation due to the inherent non-linear response of aerosol detectors.

Analytical Workflow Diagram

Caption: Comprehensive analytical workflow for 3-Azabicyclo[3.3.1]nonan-7-ol characterization.

Self-Validating Experimental Protocols

Protocol A: Stereochemical Elucidation via 1D and 2D NMR

Causality: The reduction of 3-azabicyclo[3.3.1]nonan-7-one yields an alcohol at the 7-position. Because the bicyclic system adopts a preferred flattened chair-chair conformation ()[3], the hydroxyl group can be either axial (endo) or equatorial (exo). 1H NMR coupling constants (J-values) and 2D NOESY cross-peaks are essential to differentiate these epimers, as their physical properties are too similar for simple chromatographic identification without reference standards.

• Sample Preparation: Dissolve 15 mg of the synthesized 3-Azabicyclo[3.3.1]nonan-7-ol in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v TMS.

  • Causality: TMS provides a reliable 0.00 ppm reference, essential for accurately measuring the subtle chemical shift differences between the endo and exo epimers.

• 1D 1H NMR Acquisition: Acquire spectra at 400 MHz or higher.

  • Self-Validation Check: Ensure the TMS peak is sharp and set to exactly 0.00 ppm. A broad water peak at ~1.56 ppm indicates hygroscopic water absorption, which must be minimized to prevent signal overlap with the aliphatic ring protons.

• Stereochemical Assignment: Analyze the multiplet corresponding to the C7 proton (typically around 3.8 - 4.2 ppm).

  • Causality (Karplus Equation): If the hydroxyl is exo (equatorial), the C7 proton is axial and will exhibit large trans-diaxial coupling constants (J ≈ 10-12 Hz) with the adjacent C6 and C8 axial protons. If the hydroxyl is endo (axial), the C7 proton is equatorial and will display only smaller equatorial-equatorial and equatorial-axial couplings (J ≈ 2-5 Hz).

• 2D NOESY Verification: Run a NOESY experiment with a mixing time of 300-500 ms. Look for spatial correlations (Through-space interactions < 5 Å) between the C7 proton and the C3-aza bridge protons to definitively confirm the 3D geometry.

Protocol B: Purity Profiling via HPLC-CAD

Causality: As an aliphatic amine/alcohol, 3-Azabicyclo[3.3.1]nonan-7-ol lacks a chromophore, rendering UV detection at standard wavelengths (210-254 nm) highly insensitive and susceptible to baseline drift. Charged Aerosol Detection (CAD) measures the charge transferred to residual analyte particles after solvent evaporation, providing a highly sensitive, mass-proportional response independent of the molecule's optical properties[2].

• Mobile Phase Preparation:

  • Buffer (A): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.5 with formic acid.

  • Causality: The acidic pH ensures the secondary amine of the aza-bicyclic ring is fully protonated, preventing peak tailing caused by secondary interactions with residual silanols on the stationary phase.

  • Organic (B): 100% LC-MS grade Acetonitrile.

• Column Selection: Use a polar-embedded C18 column (e.g., Waters Atlantis T3, 150 x 4.6 mm, 3 µm) to ensure adequate retention of the polar molecule.

• CAD Optimization: Set the evaporator temperature to 35°C.

  • Causality: 3-Azabicyclo[3.3.1]nonan-7-ol is semi-volatile; excessive evaporator temperatures in CAD will vaporize the analyte along with the solvent, drastically reducing sensitivity.

  • Self-Validation Check: Inject a blank (diluent only). The baseline noise should be < 0.5 pA. High noise indicates contaminated mobile phases or a dirty corona needle.

• System Suitability Testing (SST): Inject a standard solution (0.1 mg/mL) six times. The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%, and the asymmetry factor must be between 0.8 and 1.5.

Method Validation Framework (ICH Q2(R2))

The updated ICH Q2(R2) guideline emphasizes a lifecycle approach to analytical validation, incorporating advanced technologies and multivariate methods[2]. For the HPLC-CAD method described above, the validation strategy must account for the non-linear nature of aerosol detectors.

Caption: ICH Q2(R2) method validation parameters adapted for HPLC-CAD analysis.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review Source: ResearchGate URL: [Link]

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• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Azabicyclo[3.3.1]nonan-7-ol

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides a detailed, step-by-step framework for the safe disposal of 3-Azabicyclo[3.3.1]nonan-7-ol, a key building block in synthetic chemistry. As a Senior Application Scientist, this document is structured to provide not just procedural instructions, but also the scientific rationale behind each recommendation, fostering a culture of safety and responsibility in your laboratory.

Hazard Identification and Risk Assessment: What You're Working With

While a specific Safety Data Sheet (SDS) for 3-Azabicyclo[3.3.1]nonan-7-ol was not located, analysis of structurally similar compounds, such as 3-Azabicyclo[3.3.0]octane hydrochloride and various other bicyclic amines, allows for a presumptive hazard assessment.[1][2][3] These compounds commonly exhibit the following hazards:

• Skin and Eye Irritation: Direct contact can cause irritation or, in some cases, severe burns.[4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory discomfort.

• Acute Oral Toxicity: Ingestion may be harmful.[5]

It is imperative to obtain the specific SDS for 3-Azabicyclo[3.3.1]nonan-7-ol from your supplier before handling the compound. This document will provide the definitive hazard classification and is a critical component of your laboratory's chemical safety plan.[6]

Table 1: Presumptive Hazard Profile for 3-Azabicyclo[3.3.1]nonan-7-ol

Hazard Classification	GHS Category (Presumed)	Precautionary Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][5]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[1][5]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation[1][5]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 3-Azabicyclo[3.3.1]nonan-7-ol in any capacity, from initial use to final disposal, the appropriate PPE must be worn.[7][8] This is a non-negotiable aspect of laboratory safety.

• Eye Protection: Chemical safety goggles with side-shields are mandatory.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat is required. For larger quantities or when there is a significant risk of splashing, consider a chemically impervious apron.

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of any dust or aerosols.[8]

Spill Management: Immediate and Effective Response

Accidents can happen, and a prepared response is key to mitigating any potential harm.

In Case of a Spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite or sand. For solid spills, carefully sweep or vacuum the material, avoiding the creation of dust.

• Collect and Dispose: Place the absorbed or collected material into a clearly labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., water, if compatible), followed by soap and water.

• Report: Report the spill to your laboratory supervisor or safety officer.

Disposal Workflow: A Step-by-Step Procedural Guide

The disposal of 3-Azabicyclo[3.3.1]nonan-7-ol must be conducted in accordance with all local, state, and federal regulations.[9][10][11] The "cradle-to-grave" responsibility for hazardous waste means your facility is accountable for the waste from its generation to its final disposal.[9][11]

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Designate a specific, compatible, and clearly labeled container for 3-Azabicyclo[3.3.1]nonan-7-ol waste.

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan. Incompatible wastes can lead to dangerous reactions.

• Container Integrity: Ensure the waste container is in good condition, free from leaks or damage, and is kept closed when not in use.[9]

Step 2: Proper Labeling

Accurate and thorough labeling is a legal requirement and essential for the safety of all personnel handling the waste.[9][10]

Table 2: Hazardous Waste Labeling Requirements

Label Component	Description
"Hazardous Waste"	The words "Hazardous Waste" must be clearly visible.[9]
Chemical Name and Concentration	List the full chemical name: "3-Azabicyclo[3.3.1]nonan-7-ol". If in solution, state the solvent and concentration.
Hazard Pictograms	Include the appropriate GHS pictograms for the identified hazards (e.g., exclamation mark for irritant).
Accumulation Start Date	The date the first drop of waste was added to the container.[9]
Generator Information	Your name, laboratory, and contact information.

Step 3: Storage of Hazardous Waste

• Designated Storage Area: Store the sealed and labeled waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Secondary Containment: It is best practice to store the waste container within a secondary containment unit to prevent the spread of material in case of a leak.

• Incompatible Materials: Ensure the storage area segregates incompatible waste types.

Step 4: Arranging for Disposal

• Licensed Disposal Company: Your institution's Environmental Health and Safety (EHS) office will have a contract with a licensed hazardous waste disposal company.[12]

• Waste Pickup Request: Follow your institution's procedures for requesting a hazardous waste pickup. This typically involves submitting a form detailing the waste's composition and quantity.

• Manifest Tracking: For larger quantities of waste, a hazardous waste manifest will be used to track the waste from your facility to its final disposal site.[9][10]

Diagram 1: Disposal Decision Workflow for 3-Azabicyclo[3.3.1]nonan-7-ol

Caption: A streamlined workflow for the proper disposal of 3-Azabicyclo[3.3.1]nonan-7-ol waste.

Conclusion: A Commitment to Safety

The responsible disposal of 3-Azabicyclo[3.3.1]nonan-7-ol is a critical aspect of laboratory safety and environmental stewardship. By understanding the potential hazards, utilizing appropriate personal protective equipment, and adhering to a stringent disposal protocol, you contribute to a safer research environment for yourself and your colleagues. Always prioritize obtaining the specific Safety Data Sheet for any chemical you handle and consult with your institution's Environmental Health and Safety department for guidance on specific disposal procedures.

References

• Safety Data Sheet for 3-Azabicyclo[3.3.0]octane hydrochloride. Shanghai Haohong Scientific Co., Ltd. [URL not available]
• Safety Data Sheet for N-Cbz-9-azabicyclo[3.3.1]nonan-3-one. AFG Bioscience. [URL not available]

• Safety Data Sheet for 3-Amino-3-azabicyclo[3.3.0]octane hydrochloride. AK Scientific, Inc.

• Safety Data Sheet. Fisher Scientific.

• MSDS of 3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-one. [URL not available]
• Safety D
• Enhancing Chemical Laboratory Safety with Hazards Risks Mitigation and Str

• Safety in the laboratory. Sigma-Aldrich.

• Chemical Safety Best Practices in The Lab. Green World Group. [URL not available]
• The Importance of Chemical Safety in R&D Labs. Wilco Prime. [URL not available]

• Safety Data Sheet. CymitQuimica.

• What are the regulations for hazardous waste disposal?

• 3-Oxa-7-azabicyclo(3.3.1)nonane hydrochloride. PubChem.

• A Guide for Laboratories and Industries: Chemical Safety Standards. MSE Supplies.

• 3-oxa-7-azabicyclo[3.3.1]nonane 97%. AChemBlock.

• Hazardous Waste Regulations. Retail Industry Leaders Association.

• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.

• Hazardous Waste Regulation and Authorization. New Mexico Environment Department.

• Learn the Basics of Hazardous Waste. US EPA.

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Personal protective equipment for handling 3-Azabicyclo[3.3.1]nonan-7-ol

As a Senior Application Scientist, I frequently oversee the integration of complex bicyclic scaffolds into medicinal chemistry pipelines. 3-Azabicyclo[3.3.1]nonan-7-ol (commonly handled as a hydrochloride salt, CAS 1951440-87-1, or as a free base) is a critical structural motif, most notably utilized in the synthesis of advanced pan-KRAS inhibitors for oncology targets[1].

However, handling this bridged bicyclic amine presents unique operational challenges. To build a self-validating safety culture in your laboratory, we must move beyond generic safety data sheets and understand the causality behind the hazards. This guide provides the definitive operational and logistical framework for safely handling, transferring, and disposing of 3-Azabicyclo[3.3.1]nonan-7-ol.

Hazard Causality & Risk Assessment

The structural properties of 3-Azabicyclo[3.3.1]nonan-7-ol dictate its specific hazard profile[2]:

• Nucleophilic Basicity: In its free base form, the secondary amine is a potent nucleophile. Upon contact with the skin, it can cause localized saponification of epidermal lipids, leading to severe irritation or chemical burns (GHS H315, H319).

• Hygroscopicity & Aerosolization: The hydroxyl group increases the molecule's affinity for ambient moisture. As the powder absorbs water, it can clump, prompting researchers to forcefully break it apart. This mechanical force, combined with the triboelectric charging common in bicyclic amines, frequently leads to dangerous aerosolization and subsequent respiratory tract irritation (GHS H335).

Our Personal Protective Equipment (PPE) strategy is not merely for compliance; it is a calculated barrier system designed specifically to interrupt these chemical-biological interactions.

Quantitative PPE Matrix

To mitigate the risks outlined above, all personnel must adhere to the following strictly defined PPE matrix before initiating any handling protocol.

PPE Category	Specification & Material	Quantitative Data	Causal Rationale
Primary Gloves	Nitrile (Minimum 0.11 mm thickness)	Breakthrough time >480 mins (solid)	Provides an impermeable barrier against the HCl salt and aqueous dilutions.
Secondary Gloves	Neoprene (Outer layer, 0.15 mm)	Breakthrough time >240 mins (free base)	Required when handling the free base form, which can degrade thin nitrile over time.
Eye Protection	ANSI Z87.1 tight-fitting safety goggles	0% bypass rate for particulates	Prevents severe corneal damage from basic amine dust particulates.
Body Protection	Flame-retardant lab coat (Nomex/Cotton)	Arc rating ≥ 8 cal/cm²	Mitigates exposure during synthesis where highly flammable organic solvents are co-used.
Respiratory	N95 or P100 particulate respirator	Filters ≥99.97% of airborne particles	Mandatory if handling >10g outside a strictly controlled HEPA-filtered enclosure.

Operational Workflow: Safe Weighing and Transfer Protocol

To prevent exposure and preserve the integrity of the API intermediate, follow this self-validating, step-by-step methodology.

Step 1: Environmental Equilibration Allow the sealed vial of 3-Azabicyclo[3.3.1]nonan-7-ol to equilibrate to room temperature inside a desiccator for 30 minutes. Causality: Opening a cold vial introduces atmospheric condensation, which rapidly degrades the hygroscopic powder and alters your stoichiometric calculations.

Step 2: Barrier Preparation Don the PPE specified in the matrix above. Ensure the analytical balance is calibrated and situated inside a certified Class II Type B2 biological safety cabinet or a dedicated powder weighing hood with a face velocity of 80–100 fpm.

Step 3: Anti-Static Transfer Utilize a grounded, anti-static micro-spatula to transfer the solid. Causality: Bridged bicyclic amines in powder form are highly prone to triboelectric charging. An anti-static tool prevents the sudden, electrostatic-driven aerosolization of the compound into your breathing zone.

Step 4: Chemical Decontamination After the transfer, wipe down the exterior of the receiving vessel, the spatula, and the balance pan with a 1% acetic acid solution in ethanol, followed by a DI water wipe. Causality: The mild acid immediately protonates any residual basic secondary amine, converting it into a highly water-soluble, non-volatile salt that is easily wiped away without corroding the stainless steel hood.

Figure 1: Standardized operational workflow for the safe transfer of 3-Azabicyclo[3.3.1]nonan-7-ol.

Spill Response and Disposal Plan

In the event of an accidental release, immediate and chemically logical action is required to prevent cross-contamination and facility exposure.

Step 1: Assessment & Evacuation Instantly assess the spill volume. If the spill exceeds 50g of solid powder or involves highly concentrated free-base solutions, evacuate the immediate 2-meter radius and notify Environmental Health and Safety (EHS). For minor spills (<50g), proceed to Step 2.

Step 2: Inert Containment Surround the solid spill with an inert absorbent material, such as diatomaceous earth or dry sand. Causality: Do not use combustible materials like sawdust or paper towels initially; the concentrated amine can undergo exothermic reactions with certain organic oxidizers.

Step 3: In-Situ Neutralization Carefully spray the contained spill with a dilute weak acid (e.g., 5% citric acid or 5% acetic acid). Causality: This converts the potentially volatile, highly irritating free amine into a stable, non-volatile salt matrix, drastically reducing the inhalation hazard during cleanup.

Step 4: Collection & Disposal Sweep the neutralized matrix using non-sparking, anti-static tools into a chemically compatible, sealable high-density polyethylene (HDPE) container. Label the container explicitly as "Hazardous Waste - Amine Solid (Neutralized)" and transfer it to the facility's centralized hazardous waste accumulation area for high-temperature incineration.

Figure 2: Logical decision tree and procedural steps for 3-Azabicyclo[3.3.1]nonan-7-ol spill response.

References

• Wang, X., et al. (2022). Tetrahydropyridopyrimidine pan-kras inhibitors (Patent No. US20220194961A1). U.S.

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• 2. 1951440-87-1|3-Azabicyclo[3.3.1]nonan-7-ol hydrochloride|BLD Pharm [bldpharm.com]